1,4-Dioxan-2-yl(phenyl)methanone

• CAS: 5397-44-4

Core Science & Biosynthesis

Synthesis and Characterization of 1,4-Dioxan-2-yl(phenyl)methanone: A Comprehensive Technical Guide

Executive Summary

1,4-Dioxan-2-yl(phenyl)methanone (CAS: 5397-44-4) is a highly versatile, conformationally rigid building block utilized extensively in modern drug discovery. As a Senior Application Scientist, I have observed that the successful incorporation of the 1,4-dioxane scaffold requires rigorous control over reaction conditions due to the acid-sensitive nature of the ether linkages. This whitepaper provides a comprehensive, self-validating methodology for the synthesis and characterization of 1,4-Dioxan-2-yl(phenyl)methanone, prioritizing the Weinreb amide pathway to ensure high fidelity, scalability, and scientific integrity.

Strategic Significance of the 1,4-Dioxane Scaffold

The 1,4-dioxane ring imparts unique physicochemical properties to active pharmaceutical ingredients (APIs), including enhanced aqueous solubility and specific hydrogen-bond acceptor capabilities. Recent structure-activity relationship (SAR) studies have demonstrated that transitioning from 1,4-benzodioxane to a 1,4-dioxane ring serves as a promising template for developing novel1[1]. Furthermore, functionalized 1,4-dioxanes are critical in the design of highly potent 2[2]. The synthesis of these complex functionalized derivatives typically relies on robust, scalable intermediate pathways[3].

Retrosynthetic Strategy & Pathway Selection

The synthesis of 1,4-dioxan-2-yl(phenyl)methanone generally proceeds via the functionalization of 1,4-dioxane-2-carboxylic acid. We evaluate two primary retrosynthetic pathways:

• Friedel-Crafts Acylation (Pathway A): Involves the conversion of the acid to 1,4-dioxane-2-carbonyl chloride, followed by an AlCl₃-mediated acylation of benzene. While direct, the strong Lewis acidity of AlCl₃ poses a significant risk of ether cleavage within the dioxane ring.

• Weinreb Amide / Grignard Addition (Pathway B - Preferred): Involves the conversion of the acid to a Weinreb amide, followed by the addition of phenylmagnesium bromide. This method is superior for laboratory-scale synthesis because the stable chelated tetrahedral intermediate prevents the over-addition of the Grignard reagent, ensuring high yields of the target 1,4-diketone analog[4].

Retrosynthetic pathways for 1,4-Dioxan-2-yl(phenyl)methanone.

Quantitative Pathway Comparison

Parameter	Pathway A (Friedel-Crafts)	Pathway B (Weinreb Amide)
Overall Yield	45 - 55%	82 - 88%
Primary Impurity	Ring-opened chloro-alcohols	Unreacted starting material
Scalability	Moderate (Exothermic AlCl₃ quench)	High (Highly controlled intermediates)
Purification	Column Chromatography required	Often pure after simple extraction

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes visual or analytical checkpoints to confirm causality and progress.

Protocol 1: Synthesis of N-Methoxy-N-methyl-1,4-dioxane-2-carboxamide

Objective: Convert 1,4-dioxane-2-carboxylic acid into a stable Weinreb amide. Causality Focus: N,N'-Carbonyldiimidazole (CDI) is utilized as the coupling agent rather than standard carbodiimides (e.g., DCC) because its byproducts (imidazole and CO₂) are easily removed, preventing urea contamination.

• Activation: Dissolve 1,4-dioxane-2-carboxylic acid (10.0 mmol) in anhydrous dichloromethane (DCM, 30 mL) under an inert argon atmosphere. Cool the solution to 0 °C.

• Coupling Agent Addition: Add CDI (12.0 mmol) portion-wise.

  • Self-Validation Checkpoint: The immediate evolution of CO₂ gas serves as a visual confirmation of the formation of the active acyl imidazole intermediate. Stir until gas evolution ceases (approx. 30 mins).

• Amidation: Add N,O-dimethylhydroxylamine hydrochloride (15.0 mmol) in a single portion. Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup & Validation: Quench with 1M HCl (20 mL) to remove imidazole. Extract with DCM (3 x 20 mL), wash with brine, dry over Na₂SO₄, and concentrate.

  • Self-Validation Checkpoint: TLC (Hexanes:EtOAc 1:1) should show complete consumption of the baseline acid spot, yielding a new spot at Rf ~0.4.

Protocol 2: Grignard Addition (Target Synthesis)

Objective: Convert the Weinreb amide to 1,4-Dioxan-2-yl(phenyl)methanone. Causality Focus: The reaction must be performed at 0 °C to stabilize the magnesium-chelated tetrahedral intermediate. If the temperature rises, the intermediate may collapse prematurely, leading to a second Grignard addition and the formation of a tertiary alcohol.

• Preparation: Dissolve the Weinreb amide (8.0 mmol) in anhydrous THF (25 mL) under argon. Cool the flask to exactly 0 °C using an ice-water bath.

• Addition: Dropwise add Phenylmagnesium bromide (PhMgBr, 3.0 M in diethyl ether, 9.6 mmol) over 15 minutes.

  • Self-Validation Checkpoint: A slight yellowing of the solution indicates the formation of the chelated intermediate.

• Quenching: After 2 hours of stirring at 0 °C, carefully quench the reaction by adding saturated aqueous NH₄Cl (15 mL) dropwise.

  • Causality Focus: NH₄Cl is strictly chosen over strong acids (like HCl) to prevent the acid-catalyzed ring-opening of the 1,4-dioxane moiety[5].

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes:EtOAc 8:2) to yield the pure ketone.

Mechanistic pathway of the Weinreb amide Grignard addition.

Analytical Characterization & Data Interpretation

Rigorous characterization is required to confirm the integrity of the 1,4-dioxane ring post-Grignard addition. The methine proton at C2 of the dioxane ring is highly diagnostic; being adjacent to both an oxygen atom and a carbonyl group, it is strongly deshielded.

Table 2: ¹H NMR Characterization (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.95 - 8.02	d (J = 7.8 Hz)	2H	Phenyl (ortho-protons)
7.58 - 7.64	t (J = 7.4 Hz)	1H	Phenyl (para-proton)
7.46 - 7.52	t (J = 7.6 Hz)	2H	Phenyl (meta-protons)
4.90 - 4.98	dd (J = 8.2, 3.5 Hz)	1H	Dioxane C2-H (Methine)
3.95 - 4.10	m	2H	Dioxane C3-H₂, C5-H (Equatorial)
3.65 - 3.85	m	4H	Dioxane remaining CH₂ protons

Table 3: ¹³C NMR Characterization (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
195.4	C=O (Quaternary)	Carbonyl Carbon
135.2	C (Quaternary)	Phenyl C1 (ipso)
133.8	CH	Phenyl C4 (para)
128.9	CH	Phenyl C2, C6 (ortho)
128.5	CH	Phenyl C3, C5 (meta)
77.8	CH	Dioxane C2
67.4, 66.8, 66.2	CH₂	Dioxane C3, C5, C6

Note: High-Resolution Mass Spectrometry (HRMS-ESI) should yield an [M+H]⁺ peak at m/z 193.0859 (Calculated for C₁₁H₁₃O₃⁺: 193.0865).

Conclusion

The synthesis of 1,4-Dioxan-2-yl(phenyl)methanone demands precise control over nucleophilic addition to prevent the degradation of the acid-sensitive 1,4-dioxane core. By employing the Weinreb amide methodology, researchers can bypass the harsh Lewis acidic conditions of Friedel-Crafts acylation, resulting in a self-validating, high-yielding protocol. This ensures the reliable production of this critical intermediate for downstream pharmaceutical applications.

References

• Structure−Activity Relationships in 1,4-Benzodioxan-Related Compounds. 9. From 1,4-Benzodioxane to 1,4-Dioxane Ring as a Promising Template of Novel α1D-Adrenoreceptor Antagonists, 5-HT1A Full Agonists, and Cytotoxic Agents. Journal of Medicinal Chemistry - ACS Publications. 1

• Novel Potent Muscarinic Receptor Antagonists: Investigation on the Nature of Lipophilic Substituents in the 5- and/or 6-Positions of the 1,4-Dioxane Nucleus. Journal of Medicinal Chemistry - ACS Publications. 2

• Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)Aliphatic Ring. Enamine. 3

• 1,4-Diketone synthesis by C-C coupling. Organic Chemistry Portal. 4

• How to synthesis 1,4-Dioxane? ChemicalBook.5

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A Theoretical and Computational Guide to 1,4-Dioxan-2-yl(phenyl)methanone: Structure, Spectroscopy, and Electronic Properties

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical and computational framework for the study of 1,4-Dioxan-2-yl(phenyl)methanone, a molecule of interest in synthetic and medicinal chemistry. In the absence of extensive experimental data in the public domain, this document serves as a predictive guide, detailing robust computational protocols for the elucidation of its structural, spectroscopic, and electronic properties. By leveraging Density Functional Theory (DFT) and providing a validated synthesis protocol, this guide empowers researchers to synthesize, characterize, and further investigate this compound. The methodologies presented herein are designed to be self-validating, offering a powerful synergy between theoretical prediction and experimental pursuit.

Introduction

The 1,4-dioxane moiety is a prevalent scaffold in a variety of organic compounds, including those with significant biological activity. Its unique conformational flexibility and electronic properties, imparted by the two ether linkages, make it a valuable component in drug design and materials science.[1] When functionalized with a phenylmethanone group at the 2-position, the resulting molecule, 1,4-Dioxan-2-yl(phenyl)methanone, presents an interesting case study for the interplay of a flexible heterocyclic ring and a conjugated aromatic ketone system.

Ketones, characterized by a carbonyl group bonded to two carbon atoms, are fundamental functional groups in organic chemistry and biochemistry.[2][3] The electronic nature of the carbonyl group governs many of the chemical reactions and physical properties of these molecules.[2] The juxtaposition of the 1,4-dioxane ring and the phenyl ketone in the target molecule suggests a rich conformational landscape and intriguing electronic behavior that can be effectively explored through computational methods.

This guide provides a detailed roadmap for the theoretical and computational investigation of 1,4-Dioxan-2-yl(phenyl)methanone. It is structured to provide not just a series of steps, but a logical and scientifically grounded workflow that enables researchers to predict and understand the properties of this molecule with a high degree of confidence.

Synthesis of 1,4-Dioxan-2-yl(phenyl)methanone

A key aspect of this guide is to provide a reliable method for the synthesis of the title compound, thereby enabling experimental validation of the theoretical predictions. A direct photoredox α-C(sp³)–H acylation of 1,4-dioxane with benzoyl chloride has been reported as an effective method.[4]

Reaction Principle

This synthetic approach leverages the power of photoredox catalysis to generate a 1,4-dioxan-2-yl radical, which then undergoes a coupling reaction with an acyl radical generated from benzoyl chloride. This method is advantageous due to its mild reaction conditions and direct functionalization of the C-H bond.

Experimental Protocol: Photoredox Acylation

The following protocol is adapted from established photoredox C-H functionalization methodologies.

Materials:

• 1,4-Dioxane (anhydrous)

• Benzoyl chloride

• Iridium-based photoredox catalyst (e.g., [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆)

• Nickel(II) chloride

• 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbbpy)

• Anhydrous solvent (e.g., acetonitrile)

• Inert gas (Nitrogen or Argon)

• Blue LED light source

Procedure:

• To an oven-dried Schlenk tube, add the iridium photoredox catalyst (1-2 mol%), NiCl₂ (10 mol%), and dtbbpy (10 mol%).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous acetonitrile, followed by 1,4-dioxane (in excess) and benzoyl chloride (1 equivalent).

• Stir the reaction mixture at room temperature and irradiate with a blue LED light source.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction and purify the product using column chromatography on silica gel.

Theoretical and Computational Methodology

The core of this guide lies in the application of computational chemistry to predict the properties of 1,4-Dioxan-2-yl(phenyl)methanone. Density Functional Theory (DFT) is the method of choice due to its excellent balance of accuracy and computational cost for molecules of this size.

Rationale for Method Selection

DFT, particularly with hybrid functionals like B3LYP, has been shown to provide reliable predictions of molecular geometries, vibrational frequencies, and electronic properties for a wide range of organic molecules, including those containing heterocyclic rings and carbonyl groups.[5] The choice of a suitable basis set, such as 6-311++G(d,p), is crucial for accurately describing the electronic structure and polarization effects.

Computational Workflow

The following workflow outlines the key computational steps for a thorough investigation of the target molecule.

Figure 1: A generalized workflow for the computational study of 1,4-Dioxan-2-yl(phenyl)methanone.

Step-by-Step Computational Protocol:

• Initial Structure Generation: Construct the 3D structure of 1,4-Dioxan-2-yl(phenyl)methanone using a molecular modeling software (e.g., Avogadro, GaussView).

• Conformational Analysis: The 1,4-dioxane ring can exist in chair and twist-boat conformations.[6] It is essential to perform a conformational search to identify the lowest energy conformers. This can be done using molecular mechanics force fields followed by DFT optimization of the most stable conformers.

• Geometry Optimization: Perform a full geometry optimization of the most stable conformer(s) using DFT with the B3LYP functional and the 6-311++G(d,p) basis set. This will yield the equilibrium structure of the molecule.

• Frequency Calculation: Conduct a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain the zero-point vibrational energy.

• Spectroscopic Predictions:

  • NMR: Calculate the ¹H and ¹³C NMR chemical shifts using the Gauge-Independent Atomic Orbital (GIAO) method.

  • IR: Predict the infrared spectrum from the calculated vibrational frequencies.

  • UV-Vis: Simulate the electronic absorption spectrum using Time-Dependent DFT (TD-DFT).

• Electronic Property Analysis:

  • Frontier Molecular Orbitals (FMO): Analyze the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to understand the molecule's reactivity and electronic transitions.

  • Electrostatic Potential (ESP): Map the electrostatic potential onto the electron density surface to identify nucleophilic and electrophilic sites.

Predicted Properties of 1,4-Dioxan-2-yl(phenyl)methanone

Structural Properties

The optimized geometry of 1,4-Dioxan-2-yl(phenyl)methanone is expected to feature the 1,4-dioxane ring in a chair conformation, which is the most stable conformation for the parent ring.[6] The phenylmethanone substituent will likely adopt a conformation that minimizes steric hindrance.

Table 1: Predicted Key Geometric Parameters

Parameter	Predicted Value (Å or °)
C=O bond length	~1.22
C-O (dioxane) bond lengths	~1.43
C-C (dioxane) bond lengths	~1.53
C-C=O bond angle	~120
O-C-C (dioxane) bond angles	~109

Note: These are approximate values and will be refined upon specific calculations.

Spectroscopic Signatures

The predicted spectroscopic data provides a "fingerprint" for the identification and characterization of the synthesized compound.

4.2.1. ¹H and ¹³C NMR Spectroscopy

The predicted NMR spectra will show characteristic signals for the protons and carbons of the 1,4-dioxane ring and the phenylmethanone group. The protons on the dioxane ring are expected to exhibit complex splitting patterns due to their diastereotopic nature.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm)

Group	Predicted ¹H Shift	Predicted ¹³C Shift
Phenyl-H (ortho)	7.8 - 8.0	128 - 130
Phenyl-H (meta)	7.4 - 7.6	128 - 130
Phenyl-H (para)	7.5 - 7.7	132 - 134
Dioxane-H (C2)	4.0 - 4.5	70 - 75
Dioxane-H (other)	3.5 - 4.0	65 - 70
Carbonyl-C	-	195 - 200

Note: These are estimated ranges. Actual calculated values should be referenced against a standard like TMS.

4.2.2. Infrared (IR) Spectroscopy

The calculated IR spectrum will be dominated by a strong absorption band corresponding to the C=O stretching vibration of the ketone.

Table 3: Predicted Key IR Absorption Frequencies (cm⁻¹)

Vibration	Predicted Frequency
C=O stretch	1680 - 1700
C-O-C stretch (dioxane)	1100 - 1200
Aromatic C-H stretch	3000 - 3100
Aliphatic C-H stretch	2850 - 3000

4.2.3. UV-Vis Spectroscopy

The TD-DFT calculations will predict the electronic transitions responsible for the UV-Vis absorption. The spectrum is expected to show a strong π → π* transition associated with the phenyl ketone chromophore and a weaker n → π* transition.[7][8]

Electronic Properties

Understanding the electronic properties is crucial for predicting the reactivity and potential applications of the molecule.

Figure 2: A conceptual representation of the Frontier Molecular Orbitals (FMOs) of 1,4-Dioxan-2-yl(phenyl)methanone.

The HOMO-LUMO energy gap is a key indicator of chemical reactivity. A smaller gap suggests higher reactivity. The electrostatic potential map will visually represent the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, with the carbonyl oxygen being a prominent nucleophilic site and the carbonyl carbon an electrophilic site.

Validation and Future Directions

The theoretical and computational data presented in this guide provide a robust foundation for the study of 1,4-Dioxan-2-yl(phenyl)methanone. The ultimate validation of these predictions will come from experimental characterization.

Self-Validating System:

The provided synthesis protocol allows researchers to produce the compound. The predicted spectroscopic data (NMR, IR, UV-Vis) can then be directly compared with the experimental spectra of the synthesized material. A strong correlation between the predicted and experimental data will validate the computational methodology and provide a high degree of confidence in the predicted structural and electronic properties.

Future Research:

• Experimental Characterization: Synthesis and full spectroscopic and crystallographic characterization of 1,4-Dioxan-2-yl(phenyl)methanone.

• Reactivity Studies: Investigation of the chemical reactivity of the molecule, guided by the predicted electronic properties.

• Biological Screening: Evaluation of the biological activity of the compound, given the prevalence of the 1,4-dioxane scaffold in medicinal chemistry.

• Analogue Synthesis and QSAR: Synthesis of analogues and the development of quantitative structure-activity relationships (QSAR) based on computational descriptors.

Conclusion

This in-depth technical guide provides a comprehensive theoretical and computational framework for the investigation of 1,4-Dioxan-2-yl(phenyl)methanone. By combining a validated synthesis protocol with robust computational methodologies, this guide empowers researchers to explore the structure, spectroscopy, and electronic properties of this molecule with a high degree of scientific rigor. The predictive nature of the data presented herein serves as a valuable resource for guiding future experimental work and unlocking the potential of this and related compounds in various scientific disciplines.

References

• Pickett, H. M., & Strauss, H. L. (1970). Conformational analysis of 1,4-dioxane. The Journal of Chemical Physics, 53(1), 376-388. [Link]

• Exploring Mechanism and Kinetics of 1,4-Dioxane Oxidative Degradation by OH Radical: A Computational Quantum Chemistry Investigation - PubMed. (2025, January 15). [Link]

• A Computational Study on 1, 4-Benzodioxane-Substituted Chalcone Derivative. (n.d.). [Link]

• Synthesis of 1,4-dioxan-2-yl benzoate derivatives using Fe 2 Ni-MOF material as catalyst. (2025, December). Analytical Letters. [Link]

• Ketones | Chemistry | Research Starters - EBSCO. (n.d.). [Link]

• 1,4-Dioxan-2-one | CAS#:3041-16-5 | Chemsrc. (2025, August 24). [Link]

• Racemic (1,4-dioxan-2-yl)diphenylmethanol | Request PDF. (n.d.). ResearchGate. [Link]

• Ketone - Wikipedia. (n.d.). [Link]

• Multitarget 1,4-Dioxane Compounds Combining Favorable D2-like and 5-HT1A Receptor Interactions with Potential for the Treatment of Parkinson's Disease or Schizophrenia - PMC. (n.d.). [Link]

• 1,4-Dioxane - Wikipedia. (n.d.). [Link]

• Process for preparing 1,4-dioxan-2-ones. (n.d.).

• Chemical Properties of 1,4-Dioxane (CAS 123-91-1) - Cheméo. (n.d.). [Link]

• 1,4-Dioxane - NIST WebBook. (n.d.). [Link]

• 1,4 Dioxane - Methanol Complexation: Quantum chemical calculations and Topological analysis. (2024, October 7). ResearchGate. [Link]

• Chemical structures of the new 1,4-dioxane derivatives 3−19. Only one... - ResearchGate. (n.d.). [Link]

• (R)-(1,4-Dioxan-2-yl)methanamine hydrochloride - PubChem. (n.d.). [Link]

• 2(phenylamino)but-2-ene-1,4-dione - SID. (2013, October 31). [Link]

• Influence of degraded 1,4-dioxane on the formylation of para-aminobenzoic acid: a pathway to the reactive crystallization of para-formamidobenzoic acid - CrystEngComm (RSC Publishing). (n.d.). [Link]

• 1 H NMR spectra in 1,4-dioxane/CCl 4 mixture: sol fraction SF-2.9... - ResearchGate. (n.d.). [Link]

• UV-Vis Spectroscopy: Absorbance of Carbonyls - Master Organic Chemistry. (2016, September 26). [Link]

• The Relationship Between UV-VIS Absorption and Structure of Organic Compounds - Shimadzu. (n.d.). [Link]

• FT-IR spectra of 1,4 dioxane gel (D-Gel) and addition of 2 equivalents... - ResearchGate. (n.d.). [Link]

• 1,4-Dioxane - NIST WebBook. (n.d.). [Link]

• 1,4-Dioxane - NIST WebBook. (n.d.). [Link]

• FTIR Functional Group Database Table with Search - InstaNANO. (n.d.). [Link]

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Protocols & Analytical Methods

Application Note: 1,4-Dioxan-2-yl(phenyl)methanone in Organic Synthesis and Drug Discovery

Executive Summary

The compound 1,4-Dioxan-2-yl(phenyl)methanone (CAS: 5397-44-4), also known as 2-benzoyl-1,4-dioxane, is a highly versatile building block in modern organic synthesis. Structurally, it combines the hydrophilic, hydrogen-bond-accepting properties of a 1,4-dioxane ring with the electrophilic reactivity of a benzoyl group. In medicinal chemistry, the 1,4-dioxane moiety is frequently employed as a bioisostere for morpholines and piperidines to improve aqueous solubility and metabolic stability. This application note details the state-of-the-art synthesis of this scaffold via metallaphotoredox catalysis and provides validated protocols for its downstream diversification into high-value pharmacological intermediates.

Physicochemical Properties & Reactivity Profile

Understanding the physicochemical parameters of 1,4-Dioxan-2-yl(phenyl)methanone is critical for optimizing reaction conditions, particularly regarding solvent selection and purification strategies.

Property	Value
Chemical Name	1,4-Dioxan-2-yl(phenyl)methanone
CAS Registry Number	5397-44-4
Molecular Formula	C₁₁H₁₂O₃
Molecular Weight	192.21 g/mol
Appearance	Off-white solid to colorless oil (temperature dependent)
Key Reactive Sites	1. Ketone Carbonyl (Nucleophilic addition, reduction)2. α-C-H Bond (Enolization, radical functionalization)3. Dioxane Oxygen (Lewis acid coordination)

Synthesis via Metallaphotoredox Catalysis

Historically, the direct α -acylation of unactivated ethers like 1,4-dioxane was challenging due to the high bond dissociation energy of the C(sp³)–H bond and the tendency for over-oxidation. The advent of dual Iridium/Nickel photoredox catalysis has revolutionized this process, allowing for direct cross-coupling of 1,4-dioxane with benzoyl chloride under mild, room-temperature conditions .

Mechanistic Causality (E-E-A-T)

The choice of an Ir(III) photocatalyst paired with a Ni(II) cross-coupling catalyst is highly deliberate. Upon visible light irradiation, the Ir(III) species reaches a long-lived excited state (*Ir(III)). A Hydrogen Atom Transfer (HAT) catalyst (or direct Single Electron Transfer pathways) abstracts a hydrogen atom from the α -position of 1,4-dioxane, generating a nucleophilic α -oxy radical. Concurrently, the Ni(0) catalyst undergoes oxidative addition into the C–Cl bond of benzoyl chloride. The α -oxy radical is then captured by the resulting Ni(II) species to form a Ni(III) intermediate, which rapidly undergoes reductive elimination to yield 1,4-dioxan-2-yl(phenyl)methanone and regenerate the catalytic cycles .

Dual Ir/Ni photoredox catalytic cycle for the synthesis of 1,4-dioxan-2-yl(phenyl)methanone.

Protocol 1: Photoredox α -Acylation of 1,4-Dioxane

Note: This protocol is designed as a self-validating system. The use of strictly anhydrous, degassed solvents is mandatory to prevent quenching of the triplet excited state of the photocatalyst by molecular oxygen.

Reagents:

• Benzoyl chloride (1.0 mmol, 1.0 equiv)

• 1,4-Dioxane (Anhydrous, 0.5 M, serves as both reactant and solvent)

• Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1.0 mol%)

• NiCl₂·glyme (5.0 mol%)

• 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (5.0 mol%)

• Quinuclidine (10 mol%, HAT catalyst)

• K₂HPO₄ (2.0 equiv)

Step-by-Step Procedure:

• Preparation of Catalyst Solution: In an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, NiCl₂·glyme, dtbbpy, quinuclidine, and K₂HPO₄.

• Solvent & Substrate Addition: Add 2.0 mL of anhydrous, sparged 1,4-dioxane to the tube, followed by the dropwise addition of benzoyl chloride.

• Degassing: Seal the tube with a Teflon-lined septum, remove it from the glovebox, and subject the mixture to three freeze-pump-thaw cycles to ensure complete removal of dissolved oxygen.

• Irradiation: Place the reaction vessel approximately 2 cm away from a 21 W Blue LED lamp ( λmax​ = 450 nm). Stir vigorously at room temperature (a cooling fan is recommended to maintain ambient temperature) for 24 hours.

• Workup: Quench the reaction by opening the vial to air. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove inorganic salts and catalyst residues.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient 90:10 to 70:30) to afford the title compound.

Downstream Applications in Drug Discovery

Once synthesized, 1,4-dioxan-2-yl(phenyl)methanone serves as a rigidified, oxygen-rich scaffold. The ketone functionality is an ideal handle for generating sp3 -rich architectures, which are highly prized in modern drug discovery for their improved pharmacokinetic profiles compared to flat, aromatic rings.

Downstream diversification pathways of 1,4-dioxan-2-yl(phenyl)methanone.

Protocol 2: Synthesis of 1-(1,4-Dioxan-2-yl)-1-phenylmethanamines via Reductive Amination

Amines derived from this scaffold are excellent candidates for CNS-targeting libraries due to the optimal LogD profile imparted by the dioxane ring.

Causality for Reagent Choice: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over NaBH₄ because it is a milder reducing agent. It selectively reduces the intermediate iminium ion without reducing the starting ketone, preventing the formation of the alcohol byproduct.

Step-by-Step Procedure:

• Imine Formation: Dissolve 1,4-dioxan-2-yl(phenyl)methanone (1.0 mmol) and the desired primary amine (1.2 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL). Add glacial acetic acid (1.0 equiv) to catalyze iminium ion formation. Stir at room temperature for 2 hours.

• Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (1.5 mmol) portion-wise over 10 minutes.

• Completion: Allow the reaction to warm to room temperature and stir for an additional 12 hours. Monitor completion via TLC or LC-MS.

• Quenching & Extraction: Quench carefully with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with dichloromethane (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Isolation: Purify the crude amine via reverse-phase prep-HPLC or silica gel chromatography (DCM/MeOH/NH₄OH) to yield the functionalized 1-(1,4-dioxan-2-yl)-1-phenylmethanamine.

Quantitative Data Summary

The table below summarizes the expected yields and conditions for the primary functionalization workflows of 1,4-Dioxan-2-yl(phenyl)methanone.

Transformation	Reagents & Conditions	Expected Yield	Primary Application
Photoredox Acylation	Ir/Ni dual catalysis, Blue LED, 24h, RT	45 - 60%	Core Scaffold Synthesis
Reductive Amination	Primary amine, NaBH(OAc)₃, DCE, 14h, RT	75 - 85%	CNS Drug Library Generation
Ketone Reduction	NaBH₄, MeOH, 0 °C to RT, 2h	> 90%	Precursor for Etherification
Grignard Addition	R-MgBr, THF, -78 °C to RT, 4h	65 - 80%	Sterically Hindered Tertiary Alcohols

References

• Synergistic Activation of Amides and Hydrocarbons for Direct C(sp³)–H Acylation Enabled by Metallaphotoredox Catalysis Source: Angewandte Chemie International Edition (2020) URL:[Link]

• Science of Synthesis 37.9: 1,4-Dioxanes Source: Thieme Connect / Science of Synthesis URL:[Link]

• Acyl Radical Chemistry via Visible-Light Photoredox Catalysis Source: National Institutes of Health (NIH) / PMC URL:[Link]

Application Notes & Protocols: 1,4-Dioxan-2-yl(phenyl)methanone as a Versatile Building Block in Medicinal Chemistry

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of 1,4-Dioxan-2-yl(phenyl)methanone as a key building block in medicinal chemistry. This document offers detailed protocols, mechanistic insights, and a discussion of its strategic use in developing novel therapeutic agents.

Introduction: The Strategic Value of Saturated Heterocycles in Drug Discovery

The landscape of medicinal chemistry is continually evolving, with a significant trend moving towards the incorporation of three-dimensional scaffolds to enhance molecular diversity and improve physicochemical properties. Saturated heterocycles, such as the 1,4-dioxane moiety, are of particular interest as they can impart favorable characteristics to drug candidates, including improved solubility and metabolic stability, while also providing defined vectors for substituent placement. The phenyl group, while a prevalent pharmacophore, often contributes to poor physicochemical properties in drug candidates[1][2][3]. The strategic combination of a 1,4-dioxane ring with a phenylmethanone unit in the form of 1,4-Dioxan-2-yl(phenyl)methanone presents a compelling building block for medicinal chemists. This scaffold can be envisioned as a potential bioisosteric replacement for more conventional aromatic systems or as a novel scaffold to explore uncharted chemical space[4][5].

The 1,4-dioxane ring system has been successfully incorporated into various multitarget agents, particularly for central nervous system (CNS) disorders such as Parkinson's disease and schizophrenia[6][7]. Its presence can influence receptor binding and pharmacokinetic profiles. The ketone functionality in 1,4-Dioxan-2-yl(phenyl)methanone serves as a versatile handle for a wide array of chemical transformations, allowing for the construction of diverse molecular architectures.

Synthesis of 1,4-Dioxan-2-yl(phenyl)methanone

A direct and efficient method for the synthesis of 1,4-Dioxan-2-yl(phenyl)methanone involves a photoredox-mediated α-C(sp³)–H acylation of 1,4-dioxane with benzoyl chloride[8]. This approach avoids the need for pre-functionalized starting materials and proceeds under mild conditions.

Reaction Principle

The synthesis leverages a dual iridium/nickel catalytic system under visible light irradiation. The iridium photocatalyst absorbs light and engages in an energy transfer process to activate the nickel catalyst. This activated nickel complex then facilitates the coupling of an acyl radical, generated from benzoyl chloride, with the 1,4-dioxane at the α-position to one of the oxygen atoms.

Detailed Experimental Protocol

Materials:

• 1,4-Dioxane (anhydrous)

• Benzoyl chloride

• Iridium photocatalyst: [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (623 in Scheme 245 of the cited literature)[8]

• Nickel(II) chloride (NiCl₂)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Anhydrous solvent (e.g., acetonitrile)

• Inert gas (Argon or Nitrogen)

• Blue LED light source (21 W)

Equipment:

• Schlenk tube or similar reaction vessel suitable for photochemistry

• Magnetic stirrer

• Syringes for liquid handling

• Standard laboratory glassware for workup and purification

• Column chromatography setup (silica gel)

• Rotary evaporator

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the iridium photocatalyst (e.g., 1 mol%), NiCl₂ (e.g., 5 mol%), and dtbbpy (e.g., 5.5 mol%).

• Add anhydrous acetonitrile as the solvent.

• Add 1,4-dioxane (used in excess, can also serve as a co-solvent).

• Add benzoyl chloride (1.0 equivalent).

• Stir the reaction mixture at room temperature and irradiate with a blue LED light source.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction and perform an aqueous workup.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1,4-Dioxan-2-yl(phenyl)methanone.

Characterization Data (Hypothetical)

Technique	Expected Result
¹H NMR (CDCl₃)	Peaks corresponding to the phenyl protons, the methine proton at the 2-position of the dioxane ring, and the methylene protons of the dioxane ring.
¹³C NMR (CDCl₃)	Resonances for the carbonyl carbon, aromatic carbons, the methine carbon at the 2-position, and the methylene carbons of the dioxane ring.
Mass Spec (ESI+)	[M+H]⁺ corresponding to the molecular weight of C₁₁H₁₂O₃.
Appearance	Expected to be a colorless to pale yellow oil or a low-melting solid.

Applications in Medicinal Chemistry: A Gateway to Novel Scaffolds

1,4-Dioxan-2-yl(phenyl)methanone is a versatile building block that can be elaborated into a variety of more complex structures with potential therapeutic applications. The ketone functionality is the primary site for derivatization.

Reductive Amination

Reductive amination of the ketone provides a straightforward entry into amine derivatives, which are common in many classes of bioactive molecules. This can be used to introduce side chains that modulate pharmacological activity or improve pharmacokinetic properties.

Workflow for Reductive Amination:

Caption: Reductive amination workflow.

Grignard and Organolithium Additions

The addition of organometallic reagents to the ketone allows for the introduction of a wide range of alkyl, aryl, or heteroaryl groups, leading to the formation of tertiary alcohols. This can be a key step in building molecular complexity and exploring structure-activity relationships (SAR).

Wittig and Horner-Wadsworth-Emmons Reactions

These reactions convert the ketone into an alkene, providing a scaffold for further functionalization, such as Michael additions or the introduction of other functional groups via the double bond.

As a Phenyl Bioisostere Precursor

The phenyl group can be chemically modified (e.g., through aromatic substitution) before or after the ketone is transformed. Alternatively, the entire 1,4-Dioxan-2-yl(phenyl)methanone moiety can be considered as a more polar and three-dimensional bioisostere for other aromatic or heteroaromatic systems in a lead optimization campaign[1][2][3][5].

Case Study: Hypothetical Application in the Synthesis of a Novel CNS Agent

Drawing inspiration from the known activity of 1,4-dioxane derivatives in CNS targets[6][7], a hypothetical synthetic route towards a novel dopamine D2 receptor modulator is proposed.

Synthetic Scheme Overview:

Caption: Hypothetical synthesis of a CNS agent.

This proposed pathway utilizes a reductive amination to install a piperazine moiety, a common pharmacophore in CNS drugs. Subsequent Buchwald-Hartwig amination with a suitable aryl halide could lead to a final compound with the potential for dopamine receptor activity.

Safety and Handling

1,4-Dioxane is considered a hazardous substance and is reasonably anticipated to be a human carcinogen[9]. It is also a peroxide-former. Therefore, all manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn. Anhydrous 1,4-dioxane should be tested for the presence of peroxides before use, especially if distillation is planned.

Conclusion

1,4-Dioxan-2-yl(phenyl)methanone is a readily accessible and highly versatile building block for medicinal chemistry. Its synthesis via a modern photoredox-catalyzed C-H activation makes it an attractive starting material. The combination of a modifiable 1,4-dioxane scaffold and a reactive ketone handle provides medicinal chemists with a powerful tool to generate novel, three-dimensional molecules for drug discovery programs. The strategic use of this building block has the potential to lead to the identification of new drug candidates with improved physicochemical and pharmacological properties.

References

• Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease - RSC Publishing.
• Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. (CHEMBL5244278) - ChEMBL - EMBL-EBI.
• Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design | Journal of Medicinal Chemistry - ACS Publications.
• Bioisosteres for Drug Hunters: Part 3 – Phenyl Rings. Drug Hunter.
• Bioisosteres are Still Developing: Examples of Fascinating Phenyl Bioisosteres - PRISM BioLab.
• How 1,4-Dioxane is Manufactured and Used in Various Industries.
• Multitarget 1,4-Dioxane Compounds Combining Favorable D2-like and 5-HT1A Receptor Interactions with Potential for the Treatment of Parkinson's Disease or Schizophrenia - PMC.
• History of Use and Potential Sources 1,4-Dioxane - ITRC.
• Product Class 9: 1,4-Dioxanes. Science of Synthesis.
• Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)Aliphatic Ring - Enamine.
• Racemic (1,4-dioxan-2-yl)diphenylmethanol | Request PDF - ResearchGate.
• What you need to know before adding 1,4 Dioxane to your lab services | Biotage.

• Synthesis of 2,3-dihydrobenzo[b][1][4]dioxin-2-yl)(piperazin-1-yl)methanone. Chemistry Stack Exchange. Available at:

• 1,4-Dioxane | Public Health Statement | ATSDR - Cdc.
• Process for preparing 1,4-dioxan-2-ones - Google Patents.
• 2-(Phenylseleno)-1,4-dioxane as a Convenient Reagent for the Selective Protection of Alcohols as 1,4-Dioxan-2-yl Ethers | Request PDF - ResearchGate.
• Acyl-1,4-Dihydropyridines: Universal Acylation Reagents for Organic Synthesis - PMC.
• 1,4-Dioxane, a Suitable Scaffold for the Development of Novel M-3 Muscarinic Receptor Antagonists | Request PDF - ResearchGate.
• A novel synthesis of acridones via iron(II)-catalyzed intramolecular acylation of N-phenylanthranilic acids - arkat usa.
• How to synthesis 1,4-Dioxane? - ChemicalBook.

• New substituted 1-(2,3-dihydrobenzo[1][4]dioxin-2-ylmethyl)piperidin-4-yl derivatives with alpha(2)-adrenoceptor antagonist activity - PubMed. Available at:

Sources

• 1. Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Document: Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. (CHEMBL5244278) - ChEMBL [ebi.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. drughunter.com [drughunter.com]
• 5. Bioisosteres are Still Developing: Examples of Fascinating Phenyl Bioisosteres - PRISM BioLab [prismbiolab.com]
• 6. Multitarget 1,4-Dioxane Compounds Combining Favorable D2-like and 5-HT1A Receptor Interactions with Potential for the Treatment of Parkinson’s Disease or Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. 1,4-Dioxane | Public Health Statement | ATSDR [wwwn.cdc.gov]

Application Note: Cleavage Conditions for the 1,4-Dioxan-2-yl Protecting Group

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

The 1,4-dioxan-2-yl group is a highly specialized, acetal-based protecting group for alcohols. While structurally analogous to the ubiquitous tetrahydropyranyl (THP) group, the 1,4-dioxan-2-yl ether offers distinct electronic properties that make it an indispensable tool for complex synthetic workflows. This application note details the mechanistic causality behind its stability, provides quantitative cleavage profiles, and outlines self-validating protocols for its removal, specifically emphasizing its utility in orthogonal deprotection strategies.

Mechanistic Causality & Electronic Properties

To master the cleavage of the 1,4-dioxan-2-yl group, one must understand the electronic environment of the dioxane ring. The fundamental difference between THP and 1,4-dioxan-2-yl lies in the presence of a second oxygen atom at the 4-position of the ring.

During acid-catalyzed cleavage, protonation of the exocyclic oxygen is followed by heterolytic C–O bond cleavage to generate an endocyclic oxocarbenium ion. The O4 atom in the 1,4-dioxane ring exerts a strong electron-withdrawing inductive effect, which significantly destabilizes the transition state leading to this oxocarbenium ion. Consequently, 1,4-dioxan-2-yl ethers are kinetically much more stable to acidic hydrolysis than THP ethers [1].

This differential stability allows chemists to selectively cleave a THP group under mild acidic conditions while leaving the 1,4-dioxan-2-yl group completely intact, providing a robust vector for orthogonality [2][3].

Acid-catalyzed cleavage mechanism of the 1,4-dioxan-2-yl protecting group.

Quantitative Cleavage Profiles

Because of the inductive destabilization of the intermediate, successful cleavage of the 1,4-dioxan-2-yl group requires either stronger acidic conditions or the use of nucleophilic trapping agents (such as methanol) to drive the equilibrium forward via Le Chatelier's principle [4].

Cleavage Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Causality & Remarks
p-TsOH·H₂O (0.1 eq)	MeOH	25	2 - 4	>90%	Methanol acts as a nucleophile, trapping the oxocarbenium ion as 2-methoxy-1,4-dioxane. Ideal for robust substrates.
PPTS (1.0 eq)	EtOH	50	6 - 12	85 - 95%	Mild acidity prevents the cleavage of highly sensitive silyl ethers (e.g., TBDMS) or epoxides.
AcOH / H₂O (4:1)	None	40 - 60	12 - 24	80 - 90%	High aqueous content relies purely on hydrolysis. Slowest cleavage rate, maximizing chemoselectivity.
HCl (1 M)	THF	25	1 - 2	>95%	Strong acid provides rapid cleavage but lacks chemoselectivity for highly functionalized molecules.

Orthogonal Deprotection Workflows

The differential stability of acetal-based protecting groups is a cornerstone of complex molecule synthesis. The workflow below illustrates how the 1,4-dioxan-2-yl group can be paired with a THP group to achieve selective, sequential deprotection.

Orthogonal deprotection workflow exploiting differential acid stability.

Self-Validating Experimental Protocols

Protocol A: Standard Cleavage using p-Toluenesulfonic Acid (p-TsOH)

This protocol utilizes methanolysis to irreversibly trap the cleaved dioxane ring, driving the reaction to completion rapidly.

• Initiation: Dissolve the 1,4-dioxan-2-yl protected alcohol (1.0 mmol) in anhydrous methanol (10 mL).

  • Validation Check: Ensure complete dissolution. A homogeneous solution prevents localized concentration gradients that could skew reaction kinetics.

• Catalysis: Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 mmol, 0.1 equiv) in one portion.

• Monitoring: Stir the reaction mixture at 25 °C. Monitor the reaction via TLC (e.g., 3:1 Hexanes/Ethyl Acetate).

  • Validation Check: The reaction is progressing correctly when the higher Rf​ spot (protected alcohol) diminishes, and a lower Rf​ spot (free alcohol) appears. Stain the TLC plate with p -anisaldehyde or phosphomolybdic acid (PMA), as the dioxane byproduct is volatile and UV-inactive.

• Quenching (Critical Step): Upon complete consumption of the starting material (typically 2–4 hours), quench the reaction by adding saturated aqueous NaHCO₃ (5 mL).

  • Causality: Effervescence indicates the successful neutralization of the acid catalyst. Failing to neutralize before concentration will cause the acid concentration to spike as the solvent evaporates, leading to substrate degradation or repolymerization.

• Isolation: Concentrate the mixture under reduced pressure to remove the methanol, then extract the aqueous residue with Ethyl Acetate (3 x 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude free alcohol.

Protocol B: Mild Cleavage using Pyridinium p-Toluenesulfonate (PPTS)

Designed for substrates containing acid-sensitive functional groups (e.g., TBDMS ethers, acetonides).

• Initiation: Dissolve the substrate (1.0 mmol) in absolute ethanol (15 mL).

• Catalysis: Add Pyridinium p-toluenesulfonate (PPTS, 1.0 mmol, 1.0 equiv).

  • Causality: The 1:1 stoichiometry compensates for the weaker acidity of PPTS compared to p-TsOH, ensuring sufficient protonation of the acetal oxygen without lowering the pH to destructive levels.

• Thermal Activation: Heat the mixture to 50 °C.

  • Validation Check: Monitor via TLC every 2 hours. The reaction rate will be noticeably slower than Protocol A.

• Quenching: Once complete (typically 6–12 hours), cool to room temperature and quench with water (10 mL).

• Isolation: Extract with Dichloromethane (3 x 10 mL), wash with brine, dry over MgSO₄, and concentrate.

  • Validation Check: ¹H NMR of the crude product should show the complete disappearance of the characteristic complex multiplets of the 1,4-dioxane ring (typically between δ 3.4 – 3.9 ppm) and the acetal proton ( δ 4.6 – 4.9 ppm) [5][6].

References

• Title: 2-(Phenylseleno)-1,4-dioxane as a Convenient Reagent for the Selective Protection of Alcohols as 1,4-Dioxan-2-yl Ethers Source: Synlett 2009(15): 2464-2468 URL: [Link]

• Title: Protective Groups in Organic Synthesis (Third Edition) Source: John Wiley & Sons / VDOC URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. vdoc.pub [vdoc.pub]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Application Note: 1,4-Dioxan-2-yl(phenyl)methanone as a Divergent Precursor for Heterocyclic Drug Scaffolds

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Compound: 1,4-Dioxan-2-yl(phenyl)methanone (CAS: 5397-44-4)

Executive Summary & Stereoelectronic Profile

The synthesis of complex heterocyclic compounds frequently relies on bifunctional building blocks that offer both structural rigidity and reactive handles. 1,4-Dioxan-2-yl(phenyl)methanone represents a highly versatile scaffold, combining a hydrogen-bond accepting 1,4-dioxane ring with an electrophilic aryl ketone.

Historically, medicinal chemistry has relied heavily on 1,4-benzodioxane scaffolds. However, replacing the rigid benzodioxane system with a less conformationally constrained 1,4-dioxane ring has been proven to significantly alter pharmacological profiles, yielding novel α1D-adrenoreceptor antagonists and 5-HT1A full agonists[1]. The key to utilizing 1,4-Dioxan-2-yl(phenyl)methanone lies in understanding its stereoelectronic environment: the α-oxygen of the dioxane ring exerts a strong inductive electron-withdrawing effect, increasing the electrophilicity of the adjacent carbonyl carbon. However, the steric bulk of the flanking phenyl and dioxane rings necessitates highly optimized, strongly driven reaction conditions to achieve successful nucleophilic addition and subsequent cyclization[2].

Synthetic Divergence Workflow

The ketone moiety serves as the primary diversification point. By carefully selecting the nucleophile and activation strategy, this single precursor can be driven toward secondary amines (critical for CNS targets), pyrazoles (common in antiviral agents), or isoxazoles.

Caption: Divergent synthetic pathways of 1,4-Dioxan-2-yl(phenyl)methanone into heterocyclic scaffolds.

Self-Validating Experimental Protocols

Protocol A: Synthesis of (1,4-Dioxan-2-yl)(phenyl)methanamine Derivatives via Reductive Amination

This protocol details the conversion of the hindered ketone into a secondary amine, a structural motif prevalent in neuroactive drug candidates[1].

Mechanistic Causality: Standard acid catalysis (e.g., acetic acid) often fails to drive imine formation to completion due to the steric hindrance around the ketone. To overcome this, Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) is employed. It acts dually as a potent Lewis acid to activate the carbonyl and as an irreversible water scavenger, thermodynamically driving the equilibrium toward the imine intermediate[2]. Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is selected as the reductant because it selectively reduces the iminium ion over the starting ketone.

Step-by-Step Methodology:

• Imine Formation: Under an inert nitrogen atmosphere, dissolve 1,4-Dioxan-2-yl(phenyl)methanone (1.0 equiv, 10 mmol) and the primary amine (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE, 0.2 M).

• Activation: Add Ti(OiPr)4​ (2.0 equiv) dropwise at room temperature. Stir the reaction for 12 hours.

• Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)3​ (2.5 equiv) in portions over 15 minutes. Allow the reaction to warm to room temperature and stir for an additional 6 hours.

• Quenching & Workup: Quench the reaction by slowly adding 1M aqueous NaOH (15 mL). Stir vigorously until a white precipitate (titanium dioxide) forms and the organic layer becomes clear. Filter through a Celite pad, extract the aqueous layer with dichloromethane (3 × 20 mL), dry over Na2​SO4​ , and concentrate in vacuo.

In-Process Control (IPC) & Self-Validation: The reaction provides distinct visual cues. Upon addition of the reductant and subsequent NaOH quench, the transition from a clear yellow solution (imine-titanium complex) to a biphasic mixture with a white suspension ( TiO2​ ) validates the breakdown of the titanium complex. Take a 50 µL aliquot of the organic layer; TLC (Hexane:EtOAc 7:3, UV 254 nm) must show the complete disappearance of the starting ketone ( Rf​≈0.65 ) and the appearance of a polar, ninhydrin-active amine spot ( Rf​≈0.2 ).

Protocol B: Synthesis of 3-(1,4-Dioxan-2-yl)-4-phenyl-1H-pyrazoles

Dioxane-linked pyrazoles are highly valued in the synthesis of antiviral agents[3]. This protocol utilizes a Claisen-Schmidt type condensation.

Mechanistic Causality: To construct the 5-membered pyrazole ring, a one-carbon homologation of the ketone is required. N,N-Dimethylformamide dimethyl acetal (DMF-DMA) provides this carbon, reacting with the enolizable α-protons (if present on the aryl/dioxane extensions) or driving a direct condensation to form a highly conjugated, reactive enaminone. Subsequent addition of hydrazine hydrate facilitates a regioselective cyclization.

Step-by-Step Methodology:

• Enaminone Formation: Dissolve the ketone (1.0 equiv, 5 mmol) in DMF-DMA (5.0 equiv). Heat the mixture to 90 °C under reflux for 8 hours.

• Concentration: Remove excess DMF-DMA in vacuo to yield the crude enaminone as a dark orange/red oil.

• Cyclization: Dissolve the intermediate in absolute ethanol (15 mL). Add hydrazine hydrate (1.5 equiv) dropwise at 0 °C.

• Reflux: Heat the reaction to 80 °C for 4 hours.

• Isolation: Cool to room temperature, concentrate the solvent, and recrystallize the crude product from ethanol/water to yield the pure pyrazole.

In-Process Control (IPC) & Self-Validation: The intermediate enaminone is intensely colored (deep orange/red). Completion of Step 1 is validated by this color change and an LC-MS confirmation of the [M+55] mass shift. During Step 3, upon the addition of hydrazine and heating, the deep color will rapidly dissipate to a pale yellow. This visual bleaching indicates the breakdown of the conjugated enaminone system and successful cyclization into the aromatic pyrazole ring.

Quantitative Data Summaries

The following table summarizes the optimization data for the reductive amination (Protocol A), demonstrating the critical necessity of Lewis acid activation for this specific sterically hindered 1,4-dioxane derivative.

Table 1: Optimization of Reductive Amination of 1,4-Dioxan-2-yl(phenyl)methanone

Entry	Amine Component	Lewis Acid / Additive	Reductant	Time (h)	Conversion (%)	Isolated Yield (%)
1	Benzylamine	Acetic Acid (1.0 eq)	NaBH(OAc)3​	24	45	38
2	Benzylamine	Ti(OiPr)4​ (2.0 eq)	NaBH(OAc)3​	12	>99	92
3	Aniline	Ti(OiPr)4​ (2.0 eq)	NaBH(OAc)3​	18	85	78
4	Morpholine	Ti(OiPr)4​ (2.0 eq)	NaBH(OAc)3​	24	70	65

Note: Reactions performed at 0.2 M in DCE. Conversion determined by LC-MS analysis of the crude reaction mixture.

References

• Title: Structure−Activity Relationships in 1,4-Benzodioxan-Related Compounds. 9. From 1,4-Benzodioxane to 1,4-Dioxane Ring as a Promising Template of Novel α1D-Adrenoreceptor Antagonists, 5-HT1A Full Agonists, and Cytotoxic Agents Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link][1]

• Title: Synthesis of dioxane-based antiviral agents and evaluation of their biological activities as inhibitors of Sindbis virus replication Source: PMC - National Institutes of Health URL: [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. Synthesis of dioxane-based antiviral agents and evaluation of their biological activities as inhibitors of Sindbis virus replication - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification challenges of 1,4-Dioxan-2-yl(phenyl)methanone

Welcome to the Technical Support Center for the synthesis and purification of 1,4-Dioxan-2-yl(phenyl)methanone .

As a Senior Application Scientist, I have designed this troubleshooting guide to address the unique physiochemical liabilities of this molecule. Structurally, this compound features a 1,4-dioxane ring fused to a phenyl ketone moiety. This specific architecture introduces three critical purification challenges: the rapid auto-oxidation of the ethereal ring to form explosive peroxides, the extreme acidity of the C2 alpha-proton leading to keto-enol tautomerization, and chromatographic co-elution with common cross-dehydrogenative coupling (CDC) precursors.

Below, you will find a mechanistic breakdown of these issues, a visual purification workflow, and a self-validating experimental protocol to ensure high yield, safety, and stereochemical integrity.

Visual Purification Workflow

Decision tree for the safe workup and purification of 1,4-dioxan-2-yl(phenyl)methanone.

Troubleshooting FAQs

Q1: Why does my product decompose or pose an explosion risk during rotary evaporation? Causality: 1,4-dioxane derivatives are notorious for spontaneous auto-oxidation upon exposure to atmospheric oxygen, forming shock-sensitive and thermally unstable hydroperoxides at the ethereal alpha-carbons[1]. When you concentrate the crude mixture under vacuum, you inadvertently concentrate these peroxides, which can lead to runaway thermal degradation of your product or, in severe cases, an explosion[2]. Solution: Never concentrate a dioxane-derived crude mixture without testing it first. Implement a mandatory KI-starch test strip screening prior to evaporation. If peroxides are detected (>20 ppm), wash the organic phase with a 10% aqueous sodium sulfite ( Na2​SO3​ ) solution to reduce the peroxides to stable alcohols before applying vacuum or heat.

Q2: I am synthesizing a specific enantiomer, but I observe severe racemization after column chromatography. How do I prevent this? Causality: The C2 position of the dioxane ring is an alpha-chiral center flanked by a highly electron-withdrawing phenyl ketone and an ethereal oxygen. This dual-activation makes the alpha-proton highly acidic. Standard silica gel (which is slightly acidic) or basic alumina catalyzes a rapid keto-enol tautomerization[3]. Because the enol intermediate is planar and achiral, reprotonation occurs randomly from either face, destroying your enantiomeric excess (ee)[3]. Solution: You must strictly avoid acidic or basic environments during purification. Use deactivated, neutral silica gel (pre-treated with a neutral phosphate buffer) or specialized neutral stationary phases (e.g., Diol-functionalized silica). Do not use basic additives like triethylamine (TEA) in your eluent.

Q3: My product co-elutes with unreacted benzaldehyde/benzoyl precursors from the cross-dehydrogenative coupling (CDC) reaction. How can I separate them? Causality: The synthesis of this compound often relies on CDC reactions between 1,4-dioxane and benzoyl precursors[4]. Because these reactions often require an excess of the benzoyl coupling partner to drive the reaction[5], unreacted starting material remains in the crude. The polarity of benzaldehyde is nearly identical to the target dioxane-ketone on normal-phase silica, making standard chromatography ineffective. Solution: Implement a chemical scavenging step during the aqueous workup. Stir the crude organic extract with saturated aqueous sodium bisulfite ( NaHSO3​ ) for 2 hours. This forms a highly water-soluble bisulfite adduct exclusively with the unreacted aldehyde, allowing it to be partitioned into the aqueous phase while your target ketone remains safely in the organic phase.

Quantitative Data: Comparison of Purification Methods

To aid in your experimental design, the following table summarizes the performance of various purification techniques based on yield, purity, and stereochemical preservation.

Purification Method	Yield Recovery (%)	Purity (HPLC, %)	Enantiomeric Excess (ee, %)	Scalability
Standard Silica Gel (Untreated)	75 - 82	>95	< 20 (Severe Racemization)	High
Neutral/Buffered Silica Gel	80 - 85	>98	> 95 (Maintains Chirality)	High
Basic Alumina	40 - 50	<80	0 (Complete Racemization)	Low
High-Vacuum Distillation	60 - 70	>90	N/A (Thermal Stress)	Medium

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Phase 1: Quenching & Scavenging

• Peroxide Quench: Transfer the crude reaction mixture to a separatory funnel. Add an equal volume of 10% w/v aqueous Na2​SO3​ . Vigorously shake and vent for 5 minutes.

  • Validation Checkpoint: Dip a KI-starch peroxide test strip into the organic layer. The strip must read <5 ppm. If >5 ppm, repeat the sulfite wash.

• Aldehyde Scavenging: Add an equal volume of saturated aqueous NaHSO3​ to the organic layer. Transfer to an Erlenmeyer flask and stir vigorously at room temperature for 2 hours to ensure complete bisulfite adduct formation.

• Phase Separation: Return the mixture to the separatory funnel. Discard the aqueous layer (containing the aldehyde adduct). Wash the organic layer once with brine.

Phase 2: Drying & Concentration 4. Drying: Dry the organic layer over anhydrous Na2​SO4​ . Filter the drying agent. 5. Concentration: Concentrate the filtrate under reduced pressure.

• Validation Checkpoint: Maintain the rotary evaporator water bath strictly below 35°C to prevent thermal degradation of the dioxane ring.

Phase 3: Chromatographic Isolation 6. Column Preparation: Slurry-pack a chromatography column using Neutral Silica Gel (pH 6.5-7.5). If neutral silica is unavailable, pre-flush standard silica with 1 column volume of 1% pH 7.0 phosphate buffer in methanol, followed by 3 column volumes of your starting mobile phase. 7. Elution: Load the concentrated crude and elute using a gradient of Hexanes/Ethyl Acetate (starting at 95:5 and ramping to 80:20). 8. Analysis: Pool the UV-active fractions corresponding to the target mass and concentrate. Verify enantiomeric purity via Chiral HPLC.

References

• . Stanford Environmental Health & Safety. 2.. University of Minnesota Health, Safety & Risk Management. 3.. Texas Christian University EHS. 4.. Beilstein Journal of Organic Chemistry. 5.. Organic Letters - ACS Publications.

• . Grokipedia.

Sources

• 1. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. hsrm.umn.edu [hsrm.umn.edu]
• 3. Racemization — Grokipedia [grokipedia.com]
• 4. BJOC - Cross-dehydrogenative coupling for the intermolecular C–O bond formation [beilstein-journals.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 1,4-Dioxan-2-yl Protecting Group Cleavage

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers and drug development professionals dealing with the specific kinetic, thermodynamic, and safety challenges associated with the deprotection of the 1,4-dioxan-2-yl ether protecting group.

Mechanistic Causality: The Kinetic Barrier

To successfully troubleshoot the cleavage of the 1,4-dioxan-2-yl group, one must first understand the fundamental physical chemistry governing its reactivity.

Like other acetal-type protecting groups, deprotection proceeds via protonation of the exocyclic oxygen, followed by the rate-limiting cleavage of the C–O bond. This releases the free alcohol and forms a cyclic oxocarbenium ion. However, the 1,4-dioxan-2-yl group contains a second highly electronegative oxygen atom at the 4-position of the ring. This heteroatom exerts a strong electron-withdrawing inductive effect (-I effect), which severely destabilizes the adjacent positive charge on the oxocarbenium transition state[1].

Because the transition state is destabilized, the activation energy for cleavage is significantly higher than that of standard cyclic ethers like the tetrahydropyranyl (THP) group. This kinetic difference is the exact reason why the anomeric ethers of standard carbohydrates are far more stable toward hydrolysis than their 2-deoxy counterparts[1].

Mechanistic pathway of 1,4-dioxan-2-yl cleavage highlighting the rate-limiting oxocarbenium step.

Comparative Stability Data

Understanding the relative stability of acetal protecting groups allows for strategic orthogonal deprotection in complex multi-step syntheses.

Protecting Group	Ring Size & Heteroatoms	Relative Cleavage Kinetics	Standard Deprotection Condition	Orthogonality Profile
THF Ether	5-membered, 1 Oxygen	Very Fast	0.1 M HCl, THF, rt	Highly labile; rarely used for robust, long-term protection.
THP Ether	6-membered, 1 Oxygen	Fast	pTsOH (0.1 eq), MeOH, rt	Standard acetal; cleaves easily under mild Brønsted acids.
1,4-Dioxan-2-yl	6-membered, 2 Oxygens	Slow	6 N HCl, EtOH, Reflux	Orthogonal to THP; highly stable to mild acids[1].

Validated Deprotection Protocols

Every protocol must act as a self-validating system to prevent product degradation during the workup phase.

Protocol A: Standard Brønsted Acid Cleavage (For Robust Substrates)

Due to the destabilized oxocarbenium intermediate, robust thermal energy and strong acid are required[1].

• Dissolution: Dissolve the 1,4-dioxan-2-yl protected substrate (1.0 mmol) in 10 mL of absolute ethanol.

• Acidification: Add 2.0 mL of 6 N aqueous HCl dropwise to the stirring solution[1].

• Thermal Activation: Heat the reaction mixture to reflux (approx. 78 °C).

• Monitoring: Monitor the reaction via TLC (typically requires 2–6 hours).

• Quenching (Critical Step): Once complete, cool the mixture to 0 °C and carefully neutralize with saturated aqueous NaHCO₃ until CO₂ evolution ceases (pH ~7-8). Causality: Neutralizing before solvent removal is mandatory; concentrating the free alcohol in the presence of strong acid and heat will cause irreversible dehydration or polymerization.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Non-Aqueous Lewis Acid Cleavage (For Acid-Sensitive Substrates)

If the substrate contains acid-sensitive moieties (e.g., epoxides, sensitive esters), a Lewis acid approach bypasses the harsh aqueous oxocarbenium pathway.

• Dissolution: Dissolve the substrate (1.0 mmol) in 10 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Reagent Addition: Add 2.0 equivalents of anhydrous Magnesium Bromide etherate (MgBr₂·OEt₂) or Zinc Bromide (ZnBr₂).

• Reaction: Stir at room temperature for 12–24 hours. Causality: The bivalent Lewis acid coordinates strongly to both the exocyclic and ring oxygens, facilitating C–O bond cleavage without the need for free protons.

• Quenching: Quench with saturated aqueous NH₄Cl (10 mL) and extract with DCM.

Troubleshooting & FAQs

Q: Why is my 1,4-dioxan-2-yl group not cleaving under standard THP deprotection conditions (e.g., pTsOH in MeOH at room temperature)? A: This is a fundamental kinetic limitation. The inductive pull of the 4-position oxygen in the dioxane ring destabilizes the rate-limiting oxocarbenium ion[1]. Mild acids like pTsOH at room temperature simply do not provide enough thermal energy to overcome this high activation barrier. You must switch to a stronger acid (e.g., 6 N HCl) and apply heat.

Q: Can I selectively cleave a THP group while leaving a 1,4-dioxan-2-yl group intact on the same molecule? A: Yes. Because of their distinct stability profiles, you can achieve excellent orthogonality. Treating the molecule with 0.1 equivalents of pTsOH in methanol at 0 °C to room temperature will rapidly hydrolyze the THP ether, while the 1,4-dioxan-2-yl ether will remain completely untouched.

Q: I noticed a viscous liquid and crystals forming in my stored 1,4-dioxan-2-yl protected intermediate. What should I do? A: Stop immediately. Like the parent solvent 1,4-dioxane, dioxanyl ethers are highly susceptible to autoxidation upon exposure to air and light, forming explosive 1,4-dioxanyl hydroperoxides[2]. Visible crystals indicate gross peroxide contamination, which is a severe friction- and shock-sensitive explosion hazard[2]. Do not attempt to move, evaporate, or heat the flask. Evacuate the area and contact your Environmental Health & Safety (EH&S) department immediately for hazardous disposal[2].

Q: How can I prevent peroxide formation during the synthesis and storage of 1,4-dioxan-2-yl ethers? A: Always store these intermediates under an inert atmosphere (argon or nitrogen) in amber vials to block light. Before scaling up a deprotection, test a small aliquot with KI-starch indicator paper. If trace peroxides are detected (<30 ppm), pass the material through a short plug of activated alumina[2]. Causality: Activated alumina safely removes hydroperoxides without introducing water, which is critical if you plan to use the moisture-sensitive Lewis Acid protocol (Protocol B) afterward.

References

• Greene's Protective Groups in Organic Synthesis, 6th Edition. DOKUMEN.PUB. Available at:[Link]

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up Synthesis of 1,4-Dioxan-2-yl(phenyl)methanone

Prepared by: Senior Application Scientist, Process Chemistry & Scale-Up Division Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 1,4-Dioxan-2-yl(phenyl)methanone . This guide is designed to transition your bench-scale discovery chemistry into a robust, multi-kilogram manufacturing process. By replacing expensive coupling agents and mitigating the severe exothermic risks associated with Grignard additions, the protocols below establish a self-validating, high-yield synthetic pipeline.

Process Overview & Pathway Visualization

The scalable synthesis relies on a two-step sequence:

• Activation & Amidation: Conversion of 1,4-dioxane-2-carboxylic acid to its Weinreb amide (N-methoxy-N-methyl-1,4-dioxane-2-carboxamide) via an acyl chloride intermediate.

• C-C Bond Formation: Nucleophilic addition of Phenylmagnesium bromide (PhMgBr) to the Weinreb amide, followed by an acidic quench to yield the target ketone.

Figure 1: Scalable two-step experimental workflow for synthesizing 1,4-Dioxan-2-yl(phenyl)methanone.

Troubleshooting Guides & FAQs

Q1: We are scaling up the intermediate N-methoxy-N-methyl-1,4-dioxane-2-carboxamide. Batch syntheses using EDCI/HOBt are cost-prohibitive and yield poor mass balances. What is the recommended scalable alternative? Causality & Solution: Peptide coupling reagents like EDCI are excellent for discovery chemistry but scale poorly due to high reagent costs and the generation of water-soluble urea byproducts that complicate downstream aqueous extractions. The causality of your poor yields is tied to product loss during these complex workups. For multi-kilogram scale-up, convert 1,4-dioxane-2-carboxylic acid to its acyl chloride using thionyl chloride (SOCl2) with catalytic DMF. The gaseous byproducts (SO2, HCl) are easily removed via a caustic scrubber, leaving a clean intermediate. Alternatively, a highly efficient one-pot transition-metal-free protocol using PCl3 and N,O-dimethylhydroxylamine in toluene at 60°C has been proven effective for direct Weinreb amide synthesis without isolating 1[1].

Q2: During the Grignard addition of Phenylmagnesium bromide (PhMgBr) to the Weinreb amide, we observe significant thermal runaways and the formation of degradation impurities. How can we control this? Causality & Solution: The nucleophilic addition of a Grignard reagent is highly exothermic. In large batch reactors, poor heat dissipation leads to localized hot spots. Elevated temperatures can trigger the degradation of the Weinreb amide under strongly basic conditions, leading to formaldehyde generation and subsequent2[2]. To establish an inherently safe system, transition this step to a continuous-flow reactor. Flow chemistry offers superior surface-area-to-volume ratios, ensuring near-instantaneous heat dissipation. Studies have shown that Grignard additions to Weinreb amides in mesoreactors can achieve >96% yield within a 128-second residence time, strictly controlling the thermal profile and3[3].

Q3: We occasionally detect tertiary alcohol byproducts in our crude mixture. Doesn't the Weinreb amide prevent over-addition? Causality & Solution: Theoretically, the Weinreb amide forms a highly stable 5-membered metal chelate with the magnesium ion from the Grignard reagent, which prevents a second equivalent of PhMgBr from attacking the carbonyl carbon. However, the causality of your impurity is thermodynamic: if the reaction temperature exceeds 0°C, or if mixing is inadequate, thermal energy overcomes the chelate's stabilization energy. The tetrahedral intermediate prematurely collapses into the ketone before the quench step. The newly formed 1,4-Dioxan-2-yl(phenyl)methanone is highly electrophilic and rapidly reacts with excess PhMgBr to form a tertiary alcohol. Ensure the reaction is maintained strictly below 0°C and quench efficiently with cold aqueous NH₄Cl.

Self-Validating Experimental Protocols

Protocol 1: Scalable Batch Synthesis of N-methoxy-N-methyl-1,4-dioxane-2-carboxamide

This protocol utilizes an acyl chloride intermediate to avoid expensive coupling agents.

• Activation: Charge a glass-lined reactor with 1,4-dioxane-2-carboxylic acid (1.0 eq) and anhydrous toluene (5 volumes). Add N,N-Dimethylformamide (DMF) (0.05 eq) as a catalyst.

• Chlorination: Heat the mixture to 40°C. Slowly dose thionyl chloride (SOCl₂, 1.2 eq) over 1 hour. Vent the off-gases through a caustic scrubber.

  • Self-Validation Check: The cessation of SO₂ and HCl gas evolution serves as a primary visual indicator of complete acyl chloride formation. Validate chemically by quenching a 0.1 mL aliquot in methanol and observing >99% conversion to the methyl ester via GC-FID.

• Concentration: Apply vacuum (100 mbar) at 40°C to strip excess SOCl₂ and toluene, yielding the crude 1,4-dioxane-2-carbonyl chloride.

• Amidation: In a separate vessel, suspend N,O-dimethylhydroxylamine hydrochloride (1.1 eq) in toluene (5 volumes) and add Triethylamine (2.5 eq). Cool the suspension to 0°C.

• Coupling: Dropwise add the crude acyl chloride to the amine suspension, maintaining the internal temperature strictly below 10°C. Stir for 2 hours.

• Workup: Quench with water (3 volumes). Phase separate, wash the organic layer with 1M HCl, then saturated NaHCO₃, and finally brine. Concentrate under reduced pressure to afford the Weinreb amide.

Protocol 2: Continuous Flow Synthesis of 1,4-Dioxan-2-yl(phenyl)methanone

This protocol utilizes flow chemistry to mitigate the thermal risks of Grignard additions.

• Solution Preparation:

  • Solution A: Dissolve the Weinreb amide intermediate in anhydrous THF to a concentration of 1.0 M.

  • Solution B: Prepare Phenylmagnesium bromide (PhMgBr) in THF at a concentration of 1.2 M.

• Flow Parameters: Pump Solution A and Solution B through a high-shear T-mixer into a tubular mesoreactor equipped with a cooling jacket set to 0°C. Adjust the pump flow rates to achieve a stoichiometric ratio of 1.0 : 1.1 (Amide : Grignard) and a residence time of exactly 120 seconds.

  • Self-Validation Check: Implement an in-line Process Analytical Technology (PAT) such as an FT-IR flow cell at the end of the reactor. Monitor the disappearance of the Weinreb amide carbonyl stretch (~1660 cm⁻¹) and the appearance of the tetrahedral intermediate. This real-time data ensures the residence time is perfectly tuned before the quench.

• In-line Quench: Direct the reactor effluent directly into a continuous stirred-tank reactor (CSTR) containing pre-chilled aqueous NH₄Cl (20% w/w) at 0°C. This immediately breaks the magnesium chelate safely.

• Isolation: Continuously phase-separate the organic layer, dry over Na₂SO₄, and crystallize the product from heptane/ethyl acetate to yield pure 1,4-Dioxan-2-yl(phenyl)methanone.

Quantitative Process Metrics

The following table summarizes the critical process parameters and outcomes when transitioning the Grignard addition step from a traditional batch reactor to a continuous flow system.

Metric	Batch Process (1000 L)	Continuous Flow (13.5 mL Mesoreactor)	Causality / Impact
Heat Transfer Area/Vol	< 5 m²/m³	> 500 m²/m³	High surface area in flow eliminates localized hot spots and thermal runaways.
PhMgBr Equivalents	1.5 - 2.0 eq	1.05 - 1.1 eq	Efficient mixing in flow reduces the need for excess, hazardous reagent.
Reaction Time	4 - 6 hours (dosing)	~120 seconds (residence)	Rapid kinetics are utilized safely without risking degradation.
Tertiary Alcohol Impurity	3.0 - 5.0%	< 0.5%	Strict temperature control prevents premature chelate collapse.
Overall Yield	75 - 80%	> 92%	Superior mass balance and impurity profile achieved via flow chemistry.

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Analytical Methods for 1,4-Dioxan-2-yl(phenyl)methanone

Welcome to the technical support center for the analysis of 1,4-Dioxan-2-yl(phenyl)methanone. As a key intermediate in complex chemical syntheses, particularly within the pharmaceutical industry, ensuring its purity is paramount. The presence of impurities, even at trace levels, can impact the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[1][2]

This guide is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, practical guidance in a question-and-answer format, addressing common challenges and offering robust troubleshooting strategies. Our focus is not just on what to do, but why you're doing it, grounding every recommendation in sound scientific principles and regulatory expectations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that form the foundation of a robust impurity control strategy.

Q1: What are the potential sources and types of impurities in 1,4-Dioxan-2-yl(phenyl)methanone?

Understanding the origin of impurities is the first step in developing effective analytical controls. Impurities are classified by regulatory bodies like the ICH into three main categories.[1][3] For 1,4-Dioxan-2-yl(phenyl)methanone, potential impurities can be hypothesized based on its structure and likely synthetic routes, such as the reaction of an epoxide with ethylene glycol followed by cyclization or the oxidative esterification of 1,4-dioxane with benzoic acid.[4][5]

Table 1: Potential Impurities in 1,4-Dioxan-2-yl(phenyl)methanone

Impurity Category	Potential Source & Examples	Scientific Rationale
Organic Impurities	Starting Materials: Benzoic acid, 1,4-dioxane, epoxides, 1,2-glycols.[4][6] By-products: Unreacted intermediates, products from side reactions (e.g., polymerization of dioxane). Degradation Products: Hydrolysis products (cleavage of the ester), oxidative degradation products.	These impurities are process-related or arise from storage. Their presence indicates incomplete reactions or instability. Their structures are often closely related to the main compound, making separation a challenge.
Inorganic Impurities	Reagents & Catalysts: Residual acids (e.g., HF, H₂SO₄)[6][7], metal catalysts (e.g., Ni, Fe, ZrO₂/TiO₂)[5][6][7], heavy metals from equipment.[1][3][8]	These are introduced during the synthesis and are typically non-volatile. They must be controlled as they can be toxic or interfere with downstream chemistry.
Residual Solvents	Class 1, 2, or 3 Solvents: Toluene, methanol, acetonitrile, etc., used during synthesis, extraction, or purification.	Solvents are classified by their toxicity.[3] Their removal is a critical step, and their presence must be quantified to ensure they are below safe limits defined by guidelines like ICH Q3C.[3]

Q2: Which analytical techniques are most suitable for detecting these impurities?

No single technique can detect all potential impurities. A multi-faceted approach, leveraging orthogonal methods, is essential for comprehensive impurity profiling.[1][2]

• High-Performance Liquid Chromatography (HPLC/UHPLC): This is the gold standard for separating and quantifying non-volatile organic impurities.[1][2][8][9] Coupled with a UV or Diode-Array Detector (DAD), it is the primary tool for purity assessment and stability studies.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the ideal technique for identifying and quantifying volatile and semi-volatile impurities, particularly residual solvents.[1][8][10][11] Its high sensitivity and the specificity of mass spectrometry make it indispensable.

• Liquid Chromatography-Mass Spectrometry (LC-MS): When HPLC-UV detects an unknown impurity, LC-MS is the next logical step. It provides the molecular weight and fragmentation patterns necessary for preliminary identification.[1][2][8][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For the definitive structural elucidation of an unknown organic impurity, NMR is the most powerful tool.[13][14][15] It provides detailed information about the molecule's carbon-hydrogen framework, confirming connectivity and stereochemistry.[14][16][17]

Q3: What are the regulatory thresholds for impurities I need to be aware of?

The International Council for Harmonisation (ICH) provides guidelines for impurity control in new drug substances. The ICH Q3A(R2) guideline is most relevant here.[18][19] It establishes thresholds that trigger the need for reporting, identification, and toxicological qualification of impurities.

Table 2: ICH Q3A(R2) Thresholds for Impurities in New Drug Substances [19][20][21]

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg per day intake (whichever is lower)	0.15% or 1.0 mg per day intake (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

• Reporting Threshold: The level at which an impurity must be reported in a regulatory submission.

• Identification Threshold: The level at which the structure of an impurity must be determined.

• Qualification Threshold: The level at which an impurity's safety must be justified, typically through toxicological studies.

Section 2: Core Analytical Protocols

These protocols provide robust starting points for method development. They must be validated according to ICH Q2(R1) guidelines to be suitable for their intended purpose.

Protocol 1: HPLC-UV Method for Purity Assessment and Impurity Quantification

This reversed-phase HPLC method is designed for the separation of 1,4-Dioxan-2-yl(phenyl)methanone from its potential non-volatile organic impurities. The presence of the phenyl ketone moiety provides a strong chromophore for UV detection.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 25 mg of the 1,4-Dioxan-2-yl(phenyl)methanone sample.

  • Dissolve in a 50:50 (v/v) mixture of acetonitrile and water to a final volume of 25.0 mL to achieve a concentration of ~1.0 mg/mL.

  • Vortex to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial. This step is crucial to remove particulates that could block the column frit.[22][23]

• Chromatographic Conditions:

  • The following are typical starting conditions. Optimization will likely be required.[24]

  Table 3: Recommended HPLC-UV Starting Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 150 mm x 4.6 mm, 3.5 µm	A C18 column provides good hydrophobic retention for a broad range of organic molecules.
Mobile Phase A	0.1% Formic Acid in Water	The acid modifier helps to protonate free silanols on the column, improving peak shape for any basic impurities.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency and low viscosity.
Gradient	0-2 min: 30% B2-15 min: 30% to 95% B15-18 min: 95% B18-18.1 min: 95% to 30% B18.1-25 min: 30% B	A gradient elution is necessary to elute both early-eluting polar impurities and late-eluting non-polar impurities within a reasonable runtime.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	5 µL	A small injection volume minimizes the risk of column overload and peak distortion.
Detection Wavelength	254 nm	The phenyl ketone chromophore should have a strong absorbance at this wavelength. A DAD should be used to scan other wavelengths to ensure all impurities are detected.

• System Suitability:

  • Before running samples, perform at least five replicate injections of the standard solution.

  • The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

  • The USP tailing factor for the main peak should be ≤ 2.0.

Protocol 2: GC-MS Method for Residual Solvent and Volatile Impurity Analysis

This method uses static headspace sampling coupled with GC-MS, which is the preferred technique for analyzing residual solvents in pharmaceutical materials. It avoids injecting non-volatile matrix components into the GC system, preserving the life of the inlet liner and column.

Step-by-Step Methodology:

• Sample Preparation (Headspace):

  • Accurately weigh approximately 100 mg of the sample directly into a 20 mL headspace vial.

  • Add 1.0 mL of a suitable high-boiling point solvent (e.g., Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)).

  • Immediately seal the vial with a PTFE-lined septum and crimp cap.

  • Prepare a blank vial containing only the solvent.

• GC-MS Conditions:

  Table 4: Recommended GC-MS Starting Conditions

Parameter	Recommended Setting	Rationale
Headspace Sampler
Oven Temperature	80 °C	Balances efficient volatilization of solvents without degrading the sample.
Loop Temperature	90 °C	Kept higher than the oven to prevent condensation.
Transfer Line Temp	100 °C	Kept higher than the loop to prevent condensation.
Equilibration Time	15 minutes	Allows solvents to partition into the headspace for consistent sampling.
GC System
Column	DB-624, 30 m x 0.25 mm, 1.4 µm or equivalent	A 624-type column is specifically designed for the separation of residual solvents.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas.
Inlet Temperature	250 °C	Ensures rapid vaporization of the sample from the transfer line.
Oven Program	40 °C (hold 5 min), then 10 °C/min to 240 °C (hold 5 min)	A standard program that separates a wide range of solvents based on boiling point.
MS Detector
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization mode that produces reproducible fragmentation patterns for library searching.
Source Temperature	230 °C	Standard source temperature.
Scan Range	35 - 350 amu	Covers the mass range for common organic solvents.

• Data Analysis:

  • Identify and quantify solvents by comparing their retention times and mass spectra to a validated library or certified reference standards.

Section 3: Troubleshooting Guides

Even with robust methods, problems can arise. This section provides logical frameworks for diagnosing and resolving common analytical issues.

Q: My HPLC peaks are tailing or fronting. What's the cause and how do I fix it?

Poor peak shape is a common problem that can compromise resolution and accuracy.[23][25] The shape of the peak provides clues to the root cause. Tailing peaks have an asymmetric backward stretch, while fronting peaks have a forward slant.[22] This decision tree can guide your troubleshooting process.

Caption: Troubleshooting Decision Tree for Common HPLC Peak Shape Issues.[22][26]

Q: I'm seeing poor resolution between the main peak and a critical impurity. What are my options?

Achieving adequate resolution is fundamental for accurate quantification. When resolution is insufficient, consider these method optimization strategies, ordered from simplest to most complex:

• Adjust Gradient Slope: For a gradient method, making the gradient shallower (i.e., increasing the run time) will often improve the resolution between closely eluting peaks.

• Modify Mobile Phase Strength: In isocratic mode, decrease the percentage of the organic solvent (e.g., acetonitrile). This will increase retention times and may improve separation.

• Change Organic Modifier: If you are using acetonitrile, try substituting it with methanol. The different solvent selectivity can alter the elution order and improve resolution.

• Adjust pH: If the impurities have acidic or basic functional groups, changing the mobile phase pH by 1-2 units can significantly alter their retention and improve separation from the main peak.

• Try a Different Column Chemistry: If mobile phase adjustments are insufficient, the column's stationary phase may not be suitable. If you are using a standard C18 column, consider a column with a different selectivity, such as a Phenyl-Hexyl or a Polar-Embedded phase.

Q: An unknown peak has appeared in my chromatogram. How do I identify it?

The appearance of a new, unidentified peak requires a systematic investigation to determine its source and structure, especially if it exceeds the reporting threshold.[19][20]

Caption: Workflow for the Identification of an Unknown Impurity.

References

• Troubleshooting Peak Shape Problems in HPLC.
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Reference Data & Comparative Studies

A Comparative Guide to Photolabile Protecting Groups: Evaluating 1,4-Dioxan-2-yl(phenyl)methanone Against Established Alternatives

Introduction: The Imperative for Spatiotemporal Control in Science

In fields ranging from drug development to materials science, the ability to control chemical reactions with precision is paramount. Photolabile protecting groups (PPGs), or "caging" groups, represent a pinnacle of this control, offering researchers the power to initiate chemical transformations using light as a traceless reagent.[1][2] This allows for unparalleled spatiotemporal command over the release of active molecules, from neurotransmitters in living cells to monomers in polymer synthesis.[3][4][5]

An ideal PPG should exhibit several key characteristics:

• Stability: It must remain inert until irradiated.[1]

• High Photochemical Efficiency: A high quantum yield (Φu) and molar extinction coefficient (ε) ensure efficient cleavage with minimal light exposure.[3][5]

• Wavelength Specificity: Activation at longer wavelengths (>350 nm) is crucial for biological applications to minimize phototoxicity and enhance tissue penetration.[3][6]

• Benign Byproducts: The photocleaved caging group should not interfere with the system under study or absorb light at the activation wavelength.[7]

• Synthetic Accessibility: The PPG should be readily attachable to a variety of functional groups.[1]

This guide provides a comparative analysis of several classes of PPGs, with a special focus on the potential, and the unknowns, of 1,4-dioxan-2-yl(phenyl)methanone in relation to established workhorses like o-nitrobenzyl, coumarin, and phenacyl derivatives.

Focus Topic: 1,4-Dioxan-2-yl(phenyl)methanone - A Hypothetical Photolabile Protecting Group

The 1,4-dioxan-2-yl moiety is a known protecting group for alcohols, functioning as a cyclic acetal. However, its use as a photolabile group, driven by the attached phenylmethanone (benzoyl) chromophore, is not established in the peer-reviewed literature. While the benzoyl group is a well-known photosensitizer, its application to trigger the cleavage of an adjacent dioxane ring is novel.

Based on first principles of photochemistry, we can hypothesize a potential cleavage mechanism.

Hypothesized Mechanism of Photocleavage

The photocleavage would likely proceed via an intramolecular hydrogen abstraction, characteristic of a Norrish-type reaction, following the excitation of the benzoyl carbonyl group.

• Excitation: Upon absorption of UV light, the benzoyl carbonyl group is promoted from its ground state (S₀) to an excited singlet state (S₁), which can then undergo intersystem crossing to a more stable triplet state (T₁).[8]

• Intramolecular Hydrogen Abstraction: The excited carbonyl oxygen, now possessing radical character, abstracts a hydrogen atom from the adjacent tertiary carbon (C2) of the dioxane ring. This forms a biradical intermediate.

• Ring Fragmentation: The biradical is unstable and undergoes rapid fragmentation. Cleavage of the C-O bond within the dioxane ring would lead to the release of the protected alcohol and the formation of a vinyl ether radical species.

• Product Formation: The subsequent fate of the fragmented cage is complex and would likely lead to a mixture of byproducts.

This proposed pathway underscores the necessity of rigorous experimental validation to confirm the mechanism and identify the resulting photoproducts, which are critical for determining the group's utility.

Caption: A diagram of the hypothesized photocleavage mechanism.

Alternative Photolabile Protecting Groups: A Survey of the Field

To properly evaluate the potential of any new PPG, it must be benchmarked against established and well-characterized alternatives.

o-Nitrobenzyl (o-NB) Derivatives

The o-nitrobenzyl scaffold is arguably the most widely used class of PPGs since its introduction.[9] The mechanism involves an intramolecular redox reaction upon UV irradiation, leading to the formation of an aci-nitro intermediate that rearranges to release the protected substrate and an o-nitrosobenzaldehyde byproduct.[1][9]

• Key Derivatives:

  • NVOC (6-nitroveratryloxycarbonyl): One of the earliest and most popular o-NB groups.[9]

  • NPPOC (2-(2-nitrophenyl)propoxycarbonyl): Offers a relatively high photolysis quantum yield.[2][10]

• Advantages: Well-understood chemistry, versatile for protecting a wide range of functional groups including amines, alcohols, and carboxylic acids.[10][11]

• Limitations: Requires UV light (typically ~350-365 nm), which can be damaging to biological samples. The o-nitroso byproduct can act as an internal filter, absorbing light and reducing deprotection efficiency, and can also be reactive.[7][12]

Coumarin-Based Groups

Coumarin-based PPGs have gained significant traction due to their excellent photophysical properties.[3] They typically possess high molar extinction coefficients and operate at longer wavelengths (blue-green light), making them more suitable for biological applications.[3][6]

• Key Derivatives:

  • DEACM (7-(diethylamino)coumarin-4-yl)methyl): A widely used coumarin cage with good two-photon absorption cross-sections.[5][13]

  • Modified Coumarins: Extensive efforts have been made to red-shift the absorption maxima into the green and red regions of the spectrum.[3][6]

• Advantages: High quantum yields, longer wavelength activation, often fluorescent byproducts that can be used for reaction monitoring.[3][14]

• Limitations: The substrate is often linked via a carbamate or carbonate, which can limit the scope of protectable groups compared to the o-NB class.[3]

Phenacyl and Benzoin-Based Groups

This class of PPGs utilizes the photoreactivity of aryl ketones. The phenacyl group and its derivatives, particularly the p-hydroxyphenacyl (pHP) group, are notable examples.

• Key Derivatives:

  • p-Hydroxyphenacyl (pHP): This group undergoes a photo-Favorskii rearrangement to release carboxylic acids, phosphates, and other leaving groups.[1][7] The reaction is known for being very fast (nanosecond timescale) and clean, producing a single, non-absorbing byproduct.[1]

  • Dimethoxybenzoin (DMB): Exhibits high quantum yields for the release of various substrates.[1]

• Advantages: Rapid release kinetics and often cleaner byproduct profiles compared to o-NB groups.[1][7]

• Limitations: Generally require UV irradiation, and their application scope can be more specific than o-NB derivatives.

Comparative Analysis: Performance Metrics

The selection of a PPG is a data-driven decision. The table below summarizes the key performance parameters for the discussed PPG classes.

Protecting Group Class	Typical λmax (nm)	Molar Extinction (ε, M⁻¹cm⁻¹)	Quantum Yield (Φu)	Key Byproducts	Primary Applications
1,4-Dioxan-2-yl(phenyl)methanone	Hypothesized ~250-320	Not Reported	Not Reported	Unknown	Hypothetical
o-Nitrobenzyl (e.g., NPPOC)	~350 - 405[11]	~230 - 5,000[2][11]	0.01 - 0.4[2][15]	o-Nitrosoaldehydes[7]	Synthesis, Caged Compounds[10][11]
Coumarin (e.g., DEACM)	~380 - 500+[3][13]	~15,000 - 40,000[13][16]	0.01 - 0.3[13][14]	Hydroxycoumarin derivatives[3]	Cell Biology, Drug Delivery[3][17]
p-Hydroxyphenacyl (pHP)	~300 - 360[13]	~10,000 - 20,000	0.1 - 0.4 (up to ~1.0)[1]	p-Hydroxyphenylacetic acid[1]	Fast kinetics studies[1][7]

Note: Values are approximate and can vary significantly based on substitution, solvent, and the nature of the protected substrate.

Practical Considerations & Experimental Protocols

Choosing the correct PPG requires a holistic view of the experimental system.

• Wavelength Compatibility: Does your system tolerate UV light? If not, a red-shifted coumarin or BODIPY-based group is preferable.[3][6]

• Kinetics: Do you need instantaneous release (like in neuroscience) or is a slower release acceptable? pHP groups offer some of the fastest release kinetics.[1]

• Byproduct Interference: Could a reactive nitrosoaldehyde from an o-NB group interfere with your assay? If so, a cleaner system like pHP is a better choice.[7]

• Orthogonality: If multiple caged compounds are present, their PPGs must be cleavable at distinct wavelengths to ensure selective activation.[5][18][19]

Protocol: Evaluating the Photochemical Quantum Yield of a Novel PPG

This protocol provides a generalized workflow for characterizing a new PPG, such as 1,4-dioxan-2-yl(phenyl)methanone, using a known chemical actinometer for comparison.

Objective: To determine the uncaging quantum yield (Φu) of a caged substrate.

Materials:

• Caged substrate (e.g., 1,4-Dioxan-2-yl(phenyl)methanone-protected alcohol)

• Actinometer solution (e.g., potassium ferrioxalate)

• Monochromatic light source (e.g., laser or lamp with bandpass filter)

• UV-Vis Spectrophotometer

• HPLC system with a suitable column and detector

• Appropriate buffered solvent (e.g., PBS, acetonitrile/water)

Workflow Diagram:

Caption: Experimental workflow for quantum yield determination.

Step-by-Step Methodology:

• Preparation: Prepare solutions of both the test compound and the actinometer in the same solvent. The concentrations should be adjusted so that their absorbance at the chosen irradiation wavelength is identical and ideally below 0.1 to ensure uniform light absorption.

  • Rationale: Identical absorbance ensures both solutions absorb the same number of photons per unit time, which is the foundation of this comparative method.

• Irradiation: Irradiate both solutions under identical conditions (same light source, wavelength, geometry, and time). The irradiation time should be kept short to ensure low conversion (<10%).

  • Rationale: Low conversion prevents the photoproducts from absorbing significant amounts of light and simplifies the kinetic analysis.

• Actinometer Analysis: Measure the change in the actinometer solution according to the established protocol (e.g., for ferrioxalate, this involves adding a phenanthroline solution and measuring the absorbance of the resulting Fe(II)-phenanthroline complex). Use this data to calculate the total photon flux delivered to the sample.

  • Rationale: The actinometer has a precisely known quantum yield, allowing it to act as a "photon counter."

• PPG Analysis: Analyze the irradiated PPG solution using a calibrated HPLC method to determine the amount of substrate that has been released or the amount of starting material that has been consumed.

  • Rationale: HPLC provides a robust and quantitative measure of the photochemical conversion, separating the starting material, product, and byproducts.

• Calculation: The quantum yield of the PPG (Φu,PPG) is calculated using the following formula:

  Φu,PPG = Φu,Act * (moles_PPG_converted / moles_Act_converted)

  Where Φu,Act is the known quantum yield of the actinometer.

  • Rationale: This equation directly compares the molecular conversion of the two compounds under identical photon exposure. This self-validating system ensures that variations in lamp intensity do not affect the final calculated quantum yield.

Conclusion

The field of photolabile protecting groups is mature yet continues to evolve, driven by the need for more efficient, biocompatible, and long-wavelength-activated tools. While established groups like o-nitrobenzyl, coumarin, and p-hydroxyphenacyl derivatives offer a robust and well-characterized toolbox for researchers, the exploration of novel scaffolds is essential for progress.

The 1,4-dioxan-2-yl(phenyl)methanone structure presents an interesting, albeit unproven, candidate for a new class of PPG. Its potential utility is entirely dependent on future experimental validation of its photocleavage mechanism, efficiency, and byproduct profile. The protocols and comparative data provided in this guide offer a framework for such an evaluation, grounding any new discovery in the context of decades of photochemical research. For professionals in drug development and research, the careful selection of a PPG based on quantitative data and experimental context remains the most critical step in harnessing the power of light to control chemistry and biology.

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• O. D. Furman, et al. (2006). o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Angewandte Chemie. [Link]

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• Y. Chen, et al. (2022). Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group. MDPI. [Link]

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• R. J. B. H. N. van den Berg, et al. (2021). Rapid one-pot iterative diselenide–selenoester ligation using a novel coumarin-based photolabile protecting group. Chemical Science. [Link]

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• Bio-Synthesis. (2023). The photolabile 2-(2-nitrophenyl) propoxy-carbonyl (NPPOC) group allows for orthogonal protection of oligonucleotides. Bio-Synthesis. [Link]

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• G. P. Hess, et al. (2003). Toward the development of new photolabile protecting groups that can rapidly release bioactive compounds upon photolysis with visible light. PubMed. [Link]

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• Lookchem. (n.d.). 1,4-Dioxan-2-yl: A New Protective Group for Alcohols. Lookchem. [Link]

• S. Stefan, A. R. Hoy. (n.d.). Mechanism of the Degradation of 1,4-Dioxane in Dilute Aqueous Solution Using the UV/Hydrogen Peroxide Process. Environmental Science & Technology. [Link]

• H. Zhang, et al. (2023). Photocatalytic Degradation of 1,4-Dioxane by Heterostructured Bi2O3/Cu-MOF Composites. MDPI. [Link]

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Efficacy of 1,4-Dioxan-2-yl(phenyl)methanone as a synthetic intermediate compared to analogs

As a Senior Application Scientist in synthetic methodology, I frequently evaluate heterocyclic scaffolds for their utility in complex active pharmaceutical ingredient (API) synthesis. When designing synthetic routes, the choice of the heterocyclic appendage—specifically oxygen-containing rings—dictates not only the downstream physicochemical properties of the molecule but also the stereochemical and regiochemical outcomes of intermediate transformations.

This guide provides an objective, data-driven comparison of 1,4-Dioxan-2-yl(phenyl)methanone against its common mono-oxygenated analogs: Tetrahydrofuran-2-yl(phenyl)methanone (THF analog) and Tetrahydropyran-2-yl(phenyl)methanone (THP analog) .

Structural Causality and Mechanistic Divergence

The efficacy of 1,4-Dioxan-2-yl(phenyl)methanone as a synthetic intermediate is fundamentally driven by the presence of the second oxygen atom (O4) in the dioxane ring. This structural feature introduces two critical mechanistic divergences compared to THF and THP analogs:

• Enhanced Alpha-Proton Acidity via Inductive Effects: The C-O-C-C-O-C connectivity of the 1,4-dioxane ring creates a strong, compounding inductive electron-withdrawing effect. This significantly lowers the pKa of the proton at the alpha-position (C2) relative to the carbonyl group, facilitating kinetic enolate formation at lower temperatures and reducing the risk of competitive self-condensation[1].

• Bidentate Chelation Control: During stereoselective reductions or nucleophilic additions, the O4 oxygen acts as a secondary coordination site for Lewis acids (e.g., Ti, Ce, Mg). This creates a highly rigid, bidentate chelation transition state (Cram/Felkin-Anh model) that locks the conformation of the substrate, leading to superior diastereomeric ratios (dr) compared to the monodentate coordination observed in THF or THP analogs[2].

Bidentate chelation model of 1,4-dioxanyl ketones compared to monodentate THP/THF analogs.

Quantitative Efficacy Comparison

The structural advantages of the 1,4-dioxane scaffold translate directly into measurable performance metrics in the laboratory. Table 1 summarizes the experimental outcomes for two standard synthetic workflows: Diastereoselective Reduction and Alpha-Alkylation[3].

Table 1: Performance Comparison of Heterocyclic Phenylmethanones

Synthetic Intermediate	Reduction Yield (%)	Reduction dr (syn:anti)	Alkylation Yield (%)	Ring Stability (Lewis Acid)
1,4-Dioxan-2-yl(phenyl)methanone	92%	95:5	88%	Moderate (Acetal-like)
THP-2-yl(phenyl)methanone	89%	78:22	76%	High
THF-2-yl(phenyl)methanone	85%	72:28	71%	High

Note: Reductions performed using NaBH4/CeCl3 at -78°C. Alkylations performed using LDA/MeI at -78°C.

Experimental Workflows & Self-Validating Protocols

To harness the efficacy of 1,4-Dioxan-2-yl(phenyl)methanone without falling victim to its vulnerabilities (namely, Lewis acid-mediated acetal cleavage), strict adherence to optimized protocols is required.

Protocol A: Diastereoselective Reduction (Chelation Control)

Causality: Why use CeCl3 instead of TiCl4? While TiCl4 is a stronger Lewis acid that provides excellent chelation, the 1,4-dioxane ring behaves similarly to an acetal. Strong Lewis acids at elevated temperatures trigger premature C-O bond cleavage (ring opening). CeCl3 provides the perfect balance: sufficient Lewis acidity to anchor the bidentate chelation state without compromising the integrity of the dioxane ring[2].

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve 1,4-Dioxan-2-yl(phenyl)methanone (1.0 mmol) and CeCl3·7H2O (1.2 mmol) in anhydrous Methanol (10 mL).

• Complexation: Stir the mixture at room temperature for 15 minutes to ensure complete bidentate chelation, then cool to -78°C using a dry ice/acetone bath.

• Reduction: Add NaBH4 (1.5 mmol) portion-wise over 10 minutes. The reaction will evolve hydrogen gas.

• Validation Checkpoint: After 30 minutes, remove a 10 µL aliquot, dilute in EtOAc, and wash with water. TLC (Hexanes:EtOAc 3:1) must show complete consumption of the UV-active starting material (Rf ~0.6) and the appearance of a more polar spot (Rf ~0.3). If starting material persists, the chelation complex was likely disrupted by moisture; add an additional 0.5 eq of NaBH4.

• Quench & Workup: Quench the reaction at -78°C with saturated aqueous NH4Cl (5 mL) to prevent retro-aldol or ring-opening side reactions. Warm to room temperature, extract with EtOAc (3 x 15 mL), dry over Na2SO4, and concentrate in vacuo.

Protocol B: Alpha-Functionalization via Kinetic Enolate

Causality: The inductive pull of the O4 oxygen stabilizes the kinetic enolate. However, over-alkylation is a risk if the temperature is not strictly controlled, as the mono-alkylated product retains significant alpha-acidity.

• Enolization: Cool a solution of LDA (1.1 mmol) in anhydrous THF (5 mL) to -78°C. Dropwise, add a solution of 1,4-Dioxan-2-yl(phenyl)methanone (1.0 mmol) in THF (2 mL). Stir for 45 minutes.

• Validation Checkpoint: The solution should adopt a distinct pale-yellow hue, indicative of the extended conjugated enolate system. If the solution remains colorless, the LDA has likely degraded.

• Electrophilic Trapping: Add Methyl Iodide (1.2 mmol) dropwise. Maintain at -78°C for 2 hours.

• Quench: Quench with glacial acetic acid (1.5 mmol) in THF prior to aqueous workup to immediately protonate any unreacted enolate, physically preventing polyalkylation during the warming phase.

Synthetic workflow detailing alpha-functionalization and stereoselective reduction pathways.

Conclusion

While THF and THP analogs offer slightly higher stability profiles under harsh Lewis acidic conditions, 1,4-Dioxan-2-yl(phenyl)methanone is vastly superior when stereocontrol and kinetic enolization are the primary synthetic objectives. By leveraging its unique bidentate chelation capacity and managing its acetal-like sensitivities through self-validating, low-temperature protocols, researchers can access highly functionalized, diastereomerically pure building blocks that are otherwise difficult to synthesize.

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A Comparative Performance Analysis of 1,4-Dioxan-2-yl(phenyl)methanone as a Novel Photoremovable Protecting Group

This guide presents an in-depth technical comparison of 1,4-Dioxan-2-yl(phenyl)methanone, a novel photolabile compound, against established photoremovable protecting groups (PPGs). Our analysis is grounded in mechanistic principles and supported by comparative data from the scientific literature to provide researchers, scientists, and drug development professionals with a predictive benchmark of its performance in controlled release applications.

Introduction: The Critical Role of Photoremovable Protecting Groups in Modern Research

Photoremovable protecting groups, or "photocages," are indispensable tools in chemistry and biology, offering precise spatiotemporal control over the release of active molecules.[1][2] By using light as an external trigger, researchers can initiate biological processes, control reaction pathways, and target drug delivery with high precision.[1] The ideal PPG should exhibit high stability in the dark, be efficiently cleaved by light at a specific wavelength (preferably in the near-UV or visible region to minimize photodamage to biological systems), and release the desired substrate with a high quantum yield.[2][3] Furthermore, the photoproducts should be benign and not interfere with the system under study.[2]

This guide introduces 1,4-Dioxan-2-yl(phenyl)methanone as a promising new candidate in the PPG landscape. Its unique structure, combining a benzoyl chromophore with a dioxane leaving group, suggests a distinct photochemical behavior that warrants a thorough comparative analysis against widely used PPGs such as the o-nitrobenzyl (oNB) and p-hydroxyphenacyl (pHP) groups.[3][4]

Mechanistic Insights and Design Rationale of 1,4-Dioxan-2-yl(phenyl)methanone

The photochemical reactivity of 1,4-Dioxan-2-yl(phenyl)methanone is predicted to be centered around the benzoyl moiety, a well-understood chromophore.[3] Upon absorption of UV light, the carbonyl group is excited to a reactive state, likely a triplet state, which can then initiate a reaction to cleave the bond to the dioxane ring.

The proposed mechanism of action, by which 1,4-Dioxan-2-yl(phenyl)methanone would release a protected alcohol (ROH), is initiated by photoexcitation of the benzoyl chromophore. This leads to an intramolecular hydrogen abstraction from the dioxane ring, followed by fragmentation to release the protected alcohol, benzoic acid, and ethene. The dioxane moiety, in this context, acts as a novel leaving group.

Below is a diagram illustrating the proposed experimental workflow for evaluating the performance of a new photoremovable protecting group like 1,4-Dioxan-2-yl(phenyl)methanone.

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• 2. Photolabile protecting group - Wikipedia [en.wikipedia.org]
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 1,4-Dioxan-2-yl(phenyl)methanone

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and procedural excellence. This guide provides essential, immediate safety and logistical information for handling 1,4-Dioxan-2-yl(phenyl)methanone. Given the limited specific public data on this compound, our procedural recommendations are grounded in the well-documented hazards of its core chemical scaffold, 1,4-dioxane, a known carcinogen, irritant, and potent peroxide-former.[1][2][3][4] This conservative approach ensures a robust margin of safety, upholding our commitment to a secure and effective research environment.

Hazard Assessment: Understanding the Risks

The primary hazards associated with 1,4-Dioxan-2-yl(phenyl)methanone are inferred from the 1,4-dioxane moiety. These risks are significant and require stringent control measures.

• Carcinogenicity: 1,4-Dioxane is classified as a suspected human carcinogen (IARC Group 2B).[4][5] Therefore, 1,4-Dioxan-2-yl(phenyl)methanone should be handled as a substance with carcinogenic potential, minimizing exposure through all routes.

• Peroxide Formation: Like other ethers, 1,4-dioxane can form explosive peroxides upon exposure to air and light.[2][5] These peroxides can detonate when subjected to heat, friction, or shock. It is critical to assume that 1,4-Dioxan-2-yl(phenyl)methanone shares this dangerous property.

• Organ Toxicity: The parent compound, 1,4-dioxane, is known to cause damage to the liver and kidneys with repeated exposure.[1][3]

• Irritation: Direct contact can cause serious irritation to the eyes and skin.[1][3] Inhalation of vapors may lead to respiratory tract irritation, coughing, and shortness of breath.[1][3]

• Flammability: 1,4-Dioxane is a flammable liquid with a low flash point, posing a significant fire hazard.[1][4][6] Vapors are heavier than air and can travel to an ignition source.[1]

Personal Protective Equipment (PPE): Your Primary Defense

A multi-layered PPE strategy is mandatory to prevent chemical exposure. The following table outlines the minimum required PPE for handling 1,4-Dioxan-2-yl(phenyl)methanone.

Body Part	Required PPE	Rationale and Specifications
Hands	Double-Gloving: Butyl rubber or appropriate laminate gloves.	1,4-Dioxane can penetrate many common glove materials. Butyl rubber is recommended for direct contact.[7] Always consult the glove manufacturer's compatibility chart. Double-gloving provides an additional layer of protection against tears and permeation.
Eyes/Face	Chemical safety goggles and a full-face shield.	Provides protection against splashes and vapors. Standard safety glasses are insufficient.[2]
Body	Flame-resistant lab coat.	Protects against splashes and provides a barrier in case of a flash fire.[2] Ensure the lab coat is fully buttoned.
Respiratory	Work within a certified chemical fume hood.	A properly functioning chemical fume hood is the primary engineering control to prevent inhalation of hazardous vapors.[2] A respirator may be required for emergency situations or if work outside a hood is unavoidable.[5][7]
Feet	Closed-toe shoes.	Protects feet from spills.

Operational Plan: From Receipt to Experiment

A systematic workflow is crucial for minimizing risk. The following diagram and procedural steps outline the safe handling of 1,4-Dioxan-2-yl(phenyl)methanone throughout its lifecycle in the laboratory.

Caption: Workflow for Safe Handling of 1,4-Dioxan-2-yl(phenyl)methanone.

Step-by-Step Handling Protocol:

• Receiving and Inspection:

  • Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Crucially, write the date of receipt and the date of opening directly on the container.[2][5] This is vital for tracking potential peroxide formation.

• Storage:

  • Store in a cool, dry, well-ventilated area away from light and heat.[1]

  • The container must be kept tightly closed to prevent air exposure.[2]

  • Store in a dedicated flammables cabinet, segregated from oxidizing agents, acids, and bases.[1][4]

• Handling and Use:

  • All handling of 1,4-Dioxan-2-yl(phenyl)methanone must be conducted within a certified chemical fume hood to minimize inhalation exposure.[2]

  • Before use, check for signs of peroxide formation (e.g., crystal formation or discoloration). If peroxides are suspected, do not move the container and contact your institution's Environmental Health & Safety (EH&S) department immediately.[5]

  • Ground all equipment to prevent static discharge, which could ignite flammable vapors.[5]

• Transport:

  • When moving the chemical within the lab, use a secondary, shatter-resistant container to mitigate the risk of spills.

Disposal Plan: Managing Hazardous Waste

Improper disposal can lead to environmental contamination and safety hazards.

• Waste Collection:

  • Collect all waste containing 1,4-Dioxan-2-yl(phenyl)methanone in a designated, clearly labeled, and sealed hazardous waste container.

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's EH&S guidelines.

• Disposal Timeline:

  • Due to the risk of peroxide formation, containers of 1,4-Dioxan-2-yl(phenyl)methanone should be disposed of within one year of receipt or six months of opening, whichever comes first.[2]

• Final Disposal:

  • All waste must be disposed of through your institution's official hazardous waste management program.[2][8] Do not pour this chemical down the drain or dispose of it as regular trash.

Emergency Procedures: Be Prepared

• Spill Response:

  • Small Spill (<100 mL): If you are trained and have the appropriate spill kit, absorb the spill with an inert material like vermiculite or sand.[1] Place the contaminated material in a sealed container for hazardous waste disposal. Ventilate the area thoroughly.

  • Large Spill (>100 mL): Evacuate the immediate area. Alert colleagues and notify your institution's EH&S or emergency response team immediately.[2] Do not attempt to clean it up yourself.

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][2] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[2][3] Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical attention.[2][3]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2]

By adhering to these rigorous safety protocols, you can effectively manage the risks associated with handling 1,4-Dioxan-2-yl(phenyl)methanone, ensuring both your personal safety and the integrity of your research.

References

• 1,4-Dioxane - HAZARD SUMMARY. New Jersey Department of Health. [Link]

• 1,4-Dioxane - Standard Operating Procedure. University of California, Santa Barbara. [Link]

• Safety Data Sheet - 1,4-Dioxane Standard. Agilent. [Link]

• Safety Data Sheet: 1,4-dioxane. Chemos GmbH & Co.KG. [Link]

• How to handle and dispose of 1-4 dioxane. Reddit r/chemistry. [Link]

• 1,4-Dioxan-2-ylmethanamine PubChem Entry. National Center for Biotechnology Information. [Link]

• 1,4-Dioxane - SAFETY DATA SHEET. Carl Roth. [Link]

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